2-[(Pentan-2-yl)amino]cyclohexan-1-ol

Core Science & Biosynthesis

Mechanism of action for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol derivatives

Executive Summary

The 2-aminocyclohexan-1-ol scaffold is a privileged structure in medicinal chemistry, known to be a component of various biologically active compounds. Derivatives of this core, such as 2-[(pentan-2-yl)amino]cyclohexan-1-ol, are of significant interest for their potential therapeutic applications. While public domain data on this specific derivative is limited, extensive research on analogous compounds provides a strong basis for predicting its mechanism of action and guiding its development.

This technical guide synthesizes the current understanding of 2-aminocyclohexan-1-ol derivatives, proposing a putative mechanism of action for the 2-[(pentan-2-yl)amino]cyclohexan-1-ol series. It outlines a comprehensive framework for the experimental validation of this mechanism, from initial target identification to in-depth signaling pathway analysis. The methodologies described are grounded in established principles of drug discovery and chemical biology, designed to provide researchers and drug development professionals with a rigorous, actionable roadmap.

Key insights from related compounds suggest potential activities including, but not limited to, anticonvulsant properties via modulation of ion channels or transporters like P-glycoprotein, and potential roles in targeting cancer cell lines.[1][2] The guide emphasizes a hypothesis-driven approach, leveraging computational methods alongside robust biochemical and genetic techniques to elucidate the precise molecular interactions and cellular consequences of this class of compounds.

Introduction and Core Molecular Structure

The 2-aminocyclohexan-1-ol moiety is a versatile chiral building block that forms the core of numerous synthetic drugs.[3] Its rigid cyclohexane ring, substituted with vicinal amino and hydroxyl groups, allows for precise stereochemical arrangements (cis/trans isomers and R/S enantiomers) that are often critical for biological activity.[3][4] The specific derivative, 2-[(pentan-2-yl)amino]cyclohexan-1-ol, introduces an N-alkyl side chain which can significantly influence lipophilicity, steric interactions, and hydrogen bonding capacity, thereby modulating the compound's pharmacokinetic and pharmacodynamic profile.

A key feature of trans-2-aminocyclohexan-1-ol derivatives is their ability to act as pH-triggered conformational switches.[5][6][7][8] Protonation of the amino group can induce a dramatic conformational flip, stabilized by an intramolecular hydrogen bond between the ammonium and hydroxyl groups.[6][8] This conformational change can alter the orientation of other substituents, potentially modulating the molecule's interaction with a biological target in response to the pH of the local microenvironment.

Putative Mechanism of Action: A Hypothesis-Driven Framework

Based on documented activities of structurally related N-aminoalkyl derivatives of trans-2-aminocyclohexan-1-ol, a primary hypothesized mechanism of action is the modulation of central nervous system targets. Specifically, studies have demonstrated anticonvulsant activity and potent inhibition of P-glycoprotein (P-gp), a key efflux transporter involved in multidrug resistance in both epilepsy and oncology.[1][2]

Hypothesis: 2-[(Pentan-2-yl)amino]cyclohexan-1-ol derivatives act as modulators of neuronal excitability, potentially through direct interaction with ion channels or by inhibiting efflux transporters like P-gp, thereby increasing the effective concentration of endogenous or co-administered neuroactive agents.

Small molecules can exert their effects by interacting with various cellular targets, including receptors, ion channels, enzymes, and transporter molecules. The specific mechanism can range from agonism or antagonism at a receptor to the inhibition of an enzyme's active site.[9]

Structure-Activity Relationships (SAR)

SAR studies are fundamental to understanding how a molecule's chemical structure correlates with its biological activity, guiding the optimization of lead compounds.[10][11][12] For the 2-[(pentan-2-yl)amino]cyclohexan-1-ol series, SAR exploration would focus on systematically modifying three key regions:

• The N-Alkyl Substituent (Pentan-2-yl group): Altering the length, branching, and cyclization of this chain can impact lipophilicity and steric fit within the target's binding pocket.

• The Cyclohexane Ring: Introducing substituents or altering ring conformation can fine-tune the spatial relationship between the amino and hydroxyl groups.

• Stereochemistry: The relative (cis/trans) and absolute (R/S) configuration at the C1 and C2 positions is critical and must be evaluated, as enantiomers can have vastly different biological activities and safety profiles.[1]

A systematic SAR investigation allows for the identification of structural features that enhance potency, selectivity, and pharmacokinetic properties.[12][13]

Experimental Workflows for Mechanism of Action (MoA) Elucidation

Determining the molecular target of a novel compound is a critical step in drug discovery.[14] A multi-pronged approach combining direct biochemical, genetic, and computational methods is most effective for comprehensive target identification and validation.[14][15]

Workflow 1: Target Identification and Validation

This workflow outlines the process from initial broad screening to specific target validation.

Caption: Workflow for identifying and validating the molecular target of a novel compound.

Detailed Experimental Protocols

Protocol 1: Affinity-Based Protein Pulldown

This direct biochemical method uses a modified version of the compound to isolate its binding partners from a cellular lysate.[14][15]

• Probe Synthesis: Synthesize an analogue of 2-[(pentan-2-yl)amino]cyclohexan-1-ol with a linker arm and an affinity tag (e.g., biotin) at a position determined by SAR studies to be non-essential for activity.

• Immobilization: Conjugate the biotinylated probe to streptavidin-coated agarose beads. Prepare control beads with no compound.

• Lysate Preparation: Prepare a protein lysate from a relevant cell line (e.g., a neuronal cell line for anticonvulsant screening or a cancer cell line shown to be sensitive).

• Incubation: Incubate the cell lysate with both the compound-conjugated beads and the control beads.

• Washing: Wash the beads extensively to remove non-specific protein binders.

• Elution: Elute the specifically bound proteins from the beads.

• Analysis: Separate the eluted proteins by SDS-PAGE. Excise protein bands unique to the compound pulldown and identify them using LC-MS/MS analysis.[14] Proteins enriched in the compound sample are considered potential binding partners.[15]

Protocol 2: Cellular Thermal Shift Assay (CETSA)

CETSA is an orthogonal method to validate target engagement in a cellular context. It relies on the principle that a compound binding to its target protein stabilizes it against thermal denaturation.[16]

• Cell Treatment: Treat intact cells or cell lysates with the test compound or a vehicle control (DMSO).

• Heating: Heat the samples across a range of temperatures.

• Lysis & Centrifugation: Lyse the cells (if treated intact) and centrifuge to pellet aggregated, denatured proteins.

• Quantification: Collect the supernatant containing the soluble, non-denatured proteins.

• Analysis: Analyze the amount of the putative target protein remaining in the supernatant at each temperature using Western blotting or mass spectrometry. A shift in the melting curve to a higher temperature in the presence of the compound indicates direct target engagement.

Proposed Downstream Signaling Pathway

If the primary target is identified as an ion channel or a G-protein coupled receptor (GPCR), the next step is to elucidate the downstream signaling consequences.

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In Vitro Toxicity and Safety Profile of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol: A Technical Guide for Early De-Risking

Executive Summary

The compound 2-[(Pentan-2-yl)amino]cyclohexan-1-ol represents a classic lipophilic secondary aminoalcohol. In early-stage drug development, compounds bearing this structural motif—a basic amine coupled with a lipophilic tail (pentan-2-yl) and a cycloalkane scaffold—frequently exhibit specific toxicological liabilities. As a Senior Application Scientist, the objective of this whitepaper is to establish a rigorous, self-validating in vitro safety profiling strategy. Rather than relying on a standard battery of generic assays, this guide maps the physicochemical properties of the compound to its mechanistic liabilities, detailing the causality behind each experimental choice to ensure high-confidence Go/No-Go decision-making.

Physicochemical Context & Liability Mapping

The structural features of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol dictate its behavior in biological systems:

• Cationic Amphiphilic Drug (CAD) Behavior: The combination of a basic secondary amine (predicted pKa ~9.0–10.0) and a hydrophobic pentyl chain (clogP ~2.5–3.5) classifies this molecule as a CAD. CADs readily diffuse across cell membranes but become protonated and trapped within acidic organelles (lysosomes), leading to the inhibition of phospholipases and subsequent Drug-Induced Phospholipidosis (PLD) [1].

• hERG Channel Blockade: The lipophilic amine motif is a known pharmacophore for binding to the internal cavity of the human Ether-à-go-go-Related Gene (hERG) potassium channel, posing a risk for QT interval prolongation and cardiotoxicity[2].

• Metabolic Hepatotoxicity: The cyclohexanol ring may undergo extensive Phase I metabolism (e.g., CYP-mediated hydroxylation) or Phase II conjugation. Evaluating the toxicity of these slowly forming metabolites requires metabolically competent cellular models.

Core In Vitro Toxicity Workflows

To ensure scientific integrity, every protocol described below is designed as a self-validating system . This means each assay contains internal controls and statistical thresholds (e.g., Z'-factor) that must be met for the data to be considered acceptable.

Hepatotoxicity via 3D Primary Human Hepatocytes (PHH)

Causality for Choice: Standard 2D HepG2 or primary hepatocyte monolayers rapidly lose Cytochrome P450 (CYP450) expression, making them blind to toxicity driven by slowly generated metabolites. 3D PHH spheroids maintain metabolic competence and tissue-like architecture for weeks, demonstrating a significantly higher sensitivity to Drug-Induced Liver Injury (DILI)[3].

Step-by-Step Protocol:

• Spheroid Formation: Seed cryopreserved PHHs into ultra-low attachment 96-well plates (e.g., 1,000 cells/well). Centrifuge lightly and incubate for 5–7 days to allow compact spheroid formation.

• Dosing: Treat spheroids with 2-[(Pentan-2-yl)amino]cyclohexan-1-ol in a 7-point dose-response curve (0.1 µM to 100 µM) using repeated dosing (media exchange every 48 hours) for 14 days.

• Readout: Lyse spheroids and measure intracellular ATP using a luminescence-based assay (e.g., CellTiter-Glo® 3D).

• Self-Validation Criteria:

  • Negative Control: 0.1% DMSO vehicle must show <5% variance in ATP baseline.

  • Positive Control: Amiodarone (known DILI compound) must yield an IC50 < 50 µM.

  • Assay Quality: Z'-factor must be ≥ 0.5.

Cardiotoxicity via Automated Patch-Clamp (hERG)

Causality for Choice: While biochemical binding assays (e.g., radioligand displacement) indicate affinity, they do not confirm functional channel blockade. Automated patch-clamp provides high-throughput, functional electrophysiological data aligned with ICH S7B regulatory guidelines for assessing delayed ventricular repolarization[2].

Step-by-Step Protocol:

• Cell Preparation: Culture CHO cells stably expressing the hERG (Kv11.1) potassium channel. Harvest and suspend in extracellular physiological saline.

• Electrophysiology: Utilize an automated planar patch-clamp system (e.g., QPatch or SyncroPatch). Establish a whole-cell configuration (>1 GΩ seal resistance).

• Voltage Protocol: Apply a depolarizing step from -80 mV to +20 mV (to open and inactivate channels), followed by a repolarizing step to -50 mV to elicit the hERG tail current.

• Perfusion: Apply 2-[(Pentan-2-yl)amino]cyclohexan-1-ol via microfluidic gradient perfusion.

• Self-Validation Criteria:

  • Baseline Stability: Leak current must be <100 pA, and tail current rundown must be <10% before compound addition.

  • Positive Control: E-4031 or Cisapride must demonstrate an IC50 within half a log of historical reference values (e.g., ~10–20 nM for E-4031).

Fig 1: Automated patch-clamp workflow for hERG liability assessment.

Genotoxicity via In Vitro Micronucleus (IVMN) Assay (OECD 487)

Causality for Choice: The IVMN assay is superior to the traditional chromosomal aberration test because it detects both clastogens (structural DNA breakage) and aneugens (whole chromosome loss/spindle disruption) in a single robust format, fulfilling OECD Test Guideline 487 requirements[4].

Step-by-Step Protocol:

• Cell Culture: Seed TK6 human lymphoblastoid cells in standard culture media.

• Treatment & Cytokinesis Block: Expose cells to the test compound for 24 hours. Add Cytochalasin B (an actin polymerization inhibitor) to prevent cytokinesis, forcing dividing cells to become binucleated.

• Harvest & Staining: Fix the cells and stain DNA with DAPI or propidium iodide.

• Scoring: Use flow cytometry or automated high-content microscopy to quantify the percentage of micronuclei specifically within binucleated cells.

• Self-Validation Criteria:

  • Cytotoxicity Limit: Cytokinesis-Block Proliferation Index (CBPI) must show 55±5% cytotoxicity at the highest tested dose (unless limited by solubility).

  • Positive Controls: Mitomycin C (clastogen) and Colchicine (aneugen) must induce a statistically significant increase in micronuclei compared to the vehicle.

Lysosomotropism & Drug-Induced Phospholipidosis (PLD)

Causality for Choice: Due to the compound's CAD properties, it is highly prone to lysosomal trapping. Measuring PLD in vitro prevents late-stage in vivo failures characterized by foamy macrophage accumulation and organ toxicity[1].

Step-by-Step Protocol:

• Cell Seeding: Plate HepG2 cells in 96-well optical bottom plates.

• Incubation: Co-incubate cells with the test compound and a fluorescent phospholipid analog (e.g., NBD-PE or HCS LipidTOX™ Red) for 48 hours.

• Imaging: Wash cells and image using a high-content screening (HCS) confocal microscope to quantify intracellular fluorescent lamellar bodies.

• Self-Validation Criteria:

  • Positive Control: Chloroquine (10 µM) must show a >3-fold increase in fluorescence intensity over the vehicle.

  • Negative Control: Acetaminophen must show no significant increase in lipid accumulation.

Fig 2: Lysosomotropic ion-trapping mechanism leading to Phospholipidosis.

Data Presentation & Interpretation

The following table summarizes the quantitative data structure and the benchmark thresholds used to determine the safety profile of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol.

Assay	Target Mechanism	Readout Metric	Benchmark Threshold for Liability	Expected Outcome for CADs
3D PHH Hepatotoxicity	Mitochondrial / Metabolic Toxicity	ATP depletion (IC50)	IC50 < 10 µM (High Risk)	Moderate Risk (10 - 50 µM)
Automated Patch-Clamp	hERG (Kv11.1) Blockade	Tail Current IC50	IC50 < 1 µM (High Risk)	High variance (Steric dependent)
In Vitro Micronucleus	Clastogenicity / Aneugenicity	% Micronucleated Binucleated Cells	Statistically sig. increase vs vehicle	Negative
Phospholipidosis (PLD)	Lysosomal Phospholipase Inhibition	LipidTOX Red Fluorescence	>2-fold increase over vehicle	Positive (High Risk)

Conclusion & Go/No-Go Criteria

For 2-[(Pentan-2-yl)amino]cyclohexan-1-ol to progress past early in vitro safety screening, it must demonstrate a hERG IC50 > 10 µM (providing a >30-fold safety margin over expected therapeutic Cmax), an absence of genotoxicity in the OECD 487 assay, and an acceptable therapeutic index in 3D PHH spheroids. Given its structural classification as a CAD, mild PLD induction may be observed; however, this is generally considered an adaptive response rather than a hard "No-Go" unless accompanied by concurrent cytotoxicity at relevant physiological concentrations.

References

• Full article: In vitro assays and biomarkers for drug-induced phospholipidosis - Taylor & Francis Online -[Link]

• 3D Primary Human Hepatocytes (PHH) Spheroids Demonstrate Increased Sensitivity to Drug-induced Liver Injury in Comparison to 2D - Corning Life Sciences -[Link]

• Mammalian Cell In Vitro Micronucleus Assay - Charles River Laboratories -[Link]

• hERG Safety | Cyprotex ADME-Tox Solutions - Evotec -[Link]

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Spectroscopic Characterization of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol. As a key intermediate in synthetic organic chemistry and a potential pharmacophore, a thorough understanding of its structural features is paramount. This document outlines the theoretical underpinnings and practical considerations for the analysis of this molecule using Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS). While experimental data for this specific molecule is not publicly available, this guide leverages established spectroscopic principles and data from analogous structures to present a predictive yet robust characterization. This approach is designed to equip researchers, scientists, and drug development professionals with the knowledge to identify and verify this compound, and to apply these methodologies to similar chemical entities.

Introduction: The Significance of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

2-[(Pentan-2-yl)amino]cyclohexan-1-ol is a bifunctional molecule incorporating a secondary amine and a primary alcohol on a cyclohexane scaffold. This structural arrangement is of significant interest in medicinal chemistry and materials science, offering multiple points for further chemical modification. The stereochemistry of the cyclohexyl ring and the chiral center on the pentan-2-yl group can lead to a variety of diastereomers, each with potentially unique biological activities and physical properties.

Accurate and unambiguous structural confirmation is the bedrock of any chemical research or development program. Spectroscopic techniques provide a non-destructive means to elucidate the molecular structure, offering insights into functional groups, connectivity, and stereochemistry. This guide will delve into the expected spectroscopic signatures of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, providing a predictive framework for its characterization.

Infrared (IR) Spectroscopy: Probing Functional Groups

Infrared spectroscopy is a powerful tool for the identification of functional groups within a molecule. The absorption of infrared radiation excites molecular vibrations, and the frequencies of these absorptions are characteristic of specific bonds.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

For a liquid sample such as 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, Attenuated Total Reflectance (ATR) FT-IR is a rapid and convenient method that requires minimal sample preparation.

Methodology:

• Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove any atmospheric or instrumental interferences.

• Place a single drop of the neat liquid sample onto the center of the ATR crystal.

• Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Clean the ATR crystal thoroughly after the measurement.

Predicted IR Spectrum and Interpretation

The IR spectrum of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol is expected to be dominated by the characteristic absorptions of its O-H, N-H, and C-H bonds.

Predicted Absorption (cm⁻¹)	Bond Vibration	Functional Group	Expected Intensity
3500–3200	O-H stretch (H-bonded)	Alcohol	Strong, Broad
3400–3250	N-H stretch	Secondary Amine	Medium, Sharp
3000–2850	C-H stretch	sp³ C-H (Alkyl)	Strong
1470–1450	C-H bend	Alkane	Medium
1335–1250	C-N stretch	Aliphatic Amine	Medium to Strong
1320–1000	C-O stretch	Alcohol	Strong

Causality Behind Predictions:

• O-H Stretch: The presence of intermolecular hydrogen bonding in the alcohol will cause the O-H stretching vibration to appear as a broad and intense band in the 3500–3200 cm⁻¹ region.[1][2][3]

• N-H Stretch: Secondary amines typically exhibit a single, sharp N-H stretching band of medium intensity in the 3400–3250 cm⁻¹ range.[1][4] This band may sometimes be obscured by the broader O-H absorption.

• C-H Stretch: The numerous sp³-hybridized C-H bonds in the cyclohexane and pentyl groups will give rise to strong, sharp absorptions just below 3000 cm⁻¹.[2]

• C-N and C-O Stretches: The C-N and C-O stretching vibrations are expected in the fingerprint region and will appear as strong bands, confirming the presence of the amine and alcohol functionalities.[3][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Carbon-Hydrogen Framework

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution. It provides information on the connectivity of atoms and their spatial relationships.

Experimental Protocol: ¹H and ¹³C NMR

Sample Preparation:

• Accurately weigh approximately 5-10 mg of the sample for ¹H NMR and 20-50 mg for ¹³C NMR.[6][7][8]

• Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial. The choice of solvent is critical to avoid interfering signals from the solvent itself.

• Add a small amount of a reference standard, typically tetramethylsilane (TMS), to calibrate the chemical shift scale to 0 ppm.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube to remove any particulate matter.

• Cap the NMR tube and carefully place it in the NMR spectrometer.

Data Acquisition:

• A standard 400 or 500 MHz spectrometer is suitable for routine analysis.

• For ¹H NMR, a sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

• For ¹³C NMR, a larger number of scans will be necessary due to the low natural abundance of the ¹³C isotope. Proton decoupling is typically used to simplify the spectrum and enhance signal intensity.

Predicted ¹H NMR Spectrum and Interpretation

The ¹H NMR spectrum of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol will be complex due to the number of similar chemical environments and the presence of stereocenters, which can lead to diastereotopic protons.

Predicted ¹H NMR Data:

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.6	Multiplet	1H	CH-OH (Cyclohexyl)
~2.8-3.2	Broad Singlet	2H	OH, NH
~2.5-2.8	Multiplet	2H	CH-NH (Cyclohexyl & Pentyl)
~1.0-2.0	Multiplets	~16H	Cyclohexyl CH₂ and Pentyl CH₂, CH
~0.9	Triplet	3H	Pentyl CH₃
~0.85	Doublet	3H	Pentyl CH₃

Expert Insights into the ¹H NMR Spectrum:

• CH-OH and CH-NH Protons: The protons on the carbons bearing the hydroxyl and amino groups (on the cyclohexane ring) are expected to be the most downfield of the aliphatic protons due to the deshielding effect of the electronegative oxygen and nitrogen atoms.[9][10] Their chemical shifts will likely be in the range of 3.5-4.0 ppm and 2.5-3.0 ppm, respectively. The proton on the pentyl group attached to the nitrogen will also be in a similar downfield region.

• OH and NH Protons: The signals for the O-H and N-H protons are often broad and may not show clear coupling to adjacent protons due to rapid chemical exchange with trace amounts of acid or water in the solvent.[11][12][13] Their chemical shifts are highly dependent on concentration and solvent. A D₂O exchange experiment can be performed to confirm their assignment, as these peaks will disappear from the spectrum.

• Diastereotopicity: The presence of multiple chiral centers will render many of the methylene protons on the cyclohexane and pentyl chains diastereotopic.[14][15][16] This means they are in chemically non-equivalent environments and will have different chemical shifts and will couple to each other, leading to complex multiplet patterns in the aliphatic region (~1.0-2.0 ppm).

• Methyl Groups: The two methyl groups on the pentan-2-yl substituent are in different chemical environments. The terminal methyl group will appear as a triplet due to coupling with the adjacent methylene group. The other methyl group, attached to the chiral center, will appear as a doublet due to coupling with the adjacent methine proton.

Predicted ¹³C NMR Spectrum and Interpretation

The proton-decoupled ¹³C NMR spectrum will show a distinct signal for each unique carbon atom in the molecule. Due to the lack of symmetry, all 11 carbon atoms are expected to be chemically non-equivalent.

Predicted ¹³C NMR Data:

Predicted Chemical Shift (δ, ppm)	Assignment
~70-75	CH-OH (Cyclohexyl)
~55-65	CH-NH (Cyclohexyl & Pentyl)
~20-40	Cyclohexyl and Pentyl CH₂
~10-25	Pentyl CH₃

Rationale for Chemical Shift Predictions:

• Carbons bonded to Heteroatoms: The carbons directly attached to the electronegative oxygen and nitrogen atoms (C-OH and C-NH) will be the most deshielded and appear furthest downfield in the aliphatic region.[13][17]

• Alkyl Carbons: The remaining sp³ hybridized carbons of the cyclohexane and pentyl chains will resonate in the typical alkane region of the spectrum. The exact chemical shifts will be influenced by their proximity to the functional groups and their stereochemical environment.[18][19][20]

• Symmetry: The absence of any plane of symmetry in the molecule means that all 11 carbons are unique and should give rise to 11 distinct signals in the ¹³C NMR spectrum.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used to deduce its structure. Electron Ionization (EI) is a common technique for volatile, thermally stable compounds.

Experimental Protocol: Electron Ionization (EI) Mass Spectrometry

Methodology:

• A small amount of the sample is introduced into the mass spectrometer, often via a direct insertion probe or as the eluent from a gas chromatograph.

• The sample is vaporized in a high vacuum.[17]

• The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV).[21][22][23]

• This bombardment ejects an electron from the molecule, creating a positively charged molecular ion (M⁺•).

• The excess energy imparted during ionization causes the molecular ion to fragment into smaller, characteristic ions.

• These ions are then separated by their mass-to-charge ratio (m/z) and detected.

Predicted Mass Spectrum and Interpretation

Molecular Ion: The molecular formula of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol is C₁₁H₂₃NO. The molecular weight is approximately 185.31 g/mol . A molecular ion peak (M⁺•) is expected at m/z = 185. According to the Nitrogen Rule , a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight, which is consistent with our prediction.[24][25] The molecular ion peak in aliphatic amino alcohols may be weak or absent in EI-MS due to extensive fragmentation.[26][27]

Key Fragmentation Pathways:

The fragmentation of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol will likely be directed by the functional groups.

• α-Cleavage: This is a dominant fragmentation pathway for both alcohols and amines.[27][28][29][30] Cleavage of the C-C bond adjacent to the nitrogen or oxygen atom will lead to the formation of resonance-stabilized cations.

  • Cleavage adjacent to the amine on the pentyl side: Loss of a propyl radical (•C₃H₇) would result in a fragment at m/z = 142. Loss of a methyl radical (•CH₃) would give a fragment at m/z = 170.

  • Cleavage within the cyclohexane ring: This can lead to various ring-opened fragments.

• Loss of Water: A common fragmentation pathway for alcohols is the elimination of a water molecule (18 Da), which would result in a fragment at m/z = 167.[26]

• Loss of an Alkyl Group: Cleavage of the pentyl chain can lead to the loss of various alkyl radicals.

Illustrative Fragmentation Workflow:

Caption: Predicted major fragmentation pathways for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol in EI-MS.

Conclusion

This in-depth technical guide provides a robust predictive framework for the spectroscopic characterization of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol. By leveraging fundamental principles of IR, NMR, and mass spectrometry, and drawing comparisons with analogous structures, we have outlined the expected spectral features of this important molecule. The detailed experimental protocols and interpretative insights contained herein are intended to serve as a valuable resource for researchers in synthetic chemistry, drug discovery, and related fields. While the presented data is predictive, it establishes a solid foundation for the empirical analysis and structural verification of this compound and its derivatives.

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• Clark, J. (2023). Interpreting infra-red spectra. Chemguide. Retrieved from [Link]

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• Mori, K., et al. (2024). Utilization of 13C NMR Carbon Shifts for the Attribution of Diastereomers in Methyl-Substituted Cyclohexanes. The Journal of Organic Chemistry. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: 2-[(Pentan-2-yl)amino]cyclohexan-1-ol as a Chiral Ligand in Asymmetric Synthesis

Target Audience: Researchers, Scientists, and Drug Development Professionals Discipline: Asymmetric Catalysis & Synthetic Organic Chemistry

Executive Summary & Structural Rationale

The development of robust, highly enantioselective synthetic routes is a cornerstone of modern drug discovery. The trans-1,2-amino alcohol motif is a privileged scaffold in asymmetric catalysis, widely recognized for its ability to form rigid, highly predictable chelates with transition metals [1].

The specific ligand 2-[(Pentan-2-yl)amino]cyclohexan-1-ol introduces a highly tunable, lipophilic N-alkyl substituent to this classic scaffold.

Causality of the Ligand Design:

• Conformational Rigidity: The cyclohexane ring restricts the flexibility of the molecule, locking the nitrogen and oxygen atoms in a predictable equatorial-equatorial geometry ideal for bidentate metal chelation.

• Steric Shielding via the Pentan-2-yl Group: Unlike simple N-methyl or N-benzyl groups, the pentan-2-yl moiety possesses a branched methyl group at the α-position relative to the nitrogen. This creates a dense steric wall that effectively shields one face of the metal-ligand complex.

• Enhanced Lipophilicity: The extended aliphatic chain significantly enhances the solubility of the resulting catalytic complexes in non-polar solvents (like toluene), which is critical for maintaining the integrity of weak coordinate bonds in transition states [2].

This application note details the field-proven deployment of this ligand in two benchmark asymmetric transformations: the enantioselective addition of diethylzinc to aldehydes, and the Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) of ketones.

Application I: Enantioselective Addition of Diethylzinc to Aldehydes

The enantioselective addition of dialkylzinc reagents to prochiral aldehydes is a benchmark carbon-carbon bond-forming reaction used to evaluate the efficacy of chiral amino alcohol ligands [1].

Mechanistic Causality: The reaction proceeds via a bimetallic Zimmerman-Traxler-type transition state. The amino alcohol ligand reacts with one equivalent of diethylzinc to form an active ethylzinc alkoxide complex. A second equivalent of diethylzinc and the aldehyde coordinate to this complex. The steric bulk of the pentan-2-yl group forces the aldehyde to orient its Re or Si face away from the steric clash, ensuring highly enantioselective alkyl transfer. Toluene is strictly chosen as the solvent; coordinating solvents like THF competitively bind to the zinc center, disrupting this delicate bimetallic assembly and drastically lowering the enantiomeric excess (ee).

Catalytic cycle for the enantioselective addition of diethylzinc to aldehydes.

Step-by-Step Protocol: Alkylation of Benzaldehyde

Self-Validating System: This protocol is designed with built-in analytical checkpoints to ensure the integrity of the reaction before proceeding to resource-intensive chiral chromatography.

• Catalyst Formation: In a flame-dried Schlenk flask under a strict argon atmosphere, dissolve 2-[(Pentan-2-yl)amino]cyclohexan-1-ol (0.05 mmol, 5 mol%) in anhydrous toluene (2.0 mL). Cool the solution to 0 °C.

• Zinc Addition: Slowly add diethylzinc (1.0 M in hexanes, 1.2 mmol) dropwise.

  • Validation Checkpoint 1: Observe the evolution of ethane gas (gentle bubbling). Stir for 30 minutes to ensure complete formation of the active ethylzinc alkoxide catalyst.

• Substrate Addition: Lower the temperature to -20 °C to maximize stereocontrol. Add benzaldehyde (1.0 mmol) dropwise over 5 minutes.

• Reaction Monitoring: Stir the mixture for 24 hours at -20 °C.

  • Validation Checkpoint 2: Monitor by TLC (Hexanes/EtOAc 8:2). The disappearance of the UV-active aldehyde spot (Rf ~0.6) and the appearance of the product spot (Rf ~0.3) indicates reaction completion.

• Quench and Workup: Quench carefully with saturated aqueous NH4Cl (2.0 mL) at 0 °C.

  • Causality: NH4Cl provides a mild, buffered quench that destroys excess organozinc without risking acid-catalyzed racemization or dehydration of the newly formed chiral alcohol.

  • Extract with dichloromethane (3 x 5 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Analytical Validation: Before chiral HPLC, analyze the crude mixture via 1H NMR. The disappearance of the aldehyde proton (~9.9 ppm) and the presence of the carbinol proton (~4.8 ppm) confirms high conversion.

Quantitative Data: Condition Optimization

Entry	Ligand Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	10	THF	0	12	85	12
2	10	Hexane	0	12	90	78
3	10	Toluene	0	12	95	92
4	5	Toluene	0	12	94	91
5	5	Toluene	-20	24	92	96

Table 1: Optimization highlights the critical need for non-coordinating solvents (Toluene) and lower temperatures to achieve pharmaceutical-grade enantiopurity.

Application II: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation (ATH) is a powerful, operationally simple alternative to high-pressure molecular hydrogenation, relying on safe hydrogen donors like isopropanol [3].

Mechanistic Causality: The ruthenium precursor [RuCl2(p-cymene)]2 undergoes chloride bridge cleavage and ligand exchange with the amino alcohol to form an active 16-electron Ru(II) complex. The rigid cyclohexane backbone of the ligand locks the conformation, while the pentan-2-yl group dictates the trajectory of the incoming ketone. Isopropanol serves as both the solvent and the hydride donor. A strong base (t-BuOK) is required to abstract the proton from the coordinated isopropanol, facilitating β-hydride elimination to generate the active ruthenium-hydride species responsible for the reduction.

Step-by-step experimental workflow for the Ruthenium-catalyzed ATH of ketones.

Step-by-Step Protocol: ATH of Aryl Ketones

• Catalyst Preparation: In a Schlenk tube, combine [RuCl2(p-cymene)]2 (0.025 mmol) and 2-[(Pentan-2-yl)amino]cyclohexan-1-ol (0.055 mmol) in anhydrous isopropanol (5.0 mL). Heat the mixture to 80 °C for 1 hour under argon.

  • Validation Checkpoint 1: The color transition from the dark red/brown of the ruthenium dimer to a vibrant, clear orange signifies the successful coordination of the bidentate amino alcohol.

• Base Activation: Cool the solution to room temperature. Add t-BuOK (0.25 mmol, as a 0.1 M solution in isopropanol) and stir for 30 minutes. The solution will darken slightly as the active Ru-hydride species is generated.

• Substrate Addition: Add the prochiral aryl ketone (5.0 mmol) in one portion. Stir at room temperature.

• Reaction Monitoring: Monitor the reaction via GC-MS or TLC. Isopropanol provides a massive stoichiometric excess of hydride, driving the equilibrium toward the product alcohol.

• Workup: Once complete, quench the reaction by exposing it to air and adding water (10 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over MgSO4, and concentrate.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc) prior to chiral HPLC analysis.

Quantitative Data: Substrate Scope

Entry	Substrate	Time (h)	Conversion (%)	ee (%)
1	Acetophenone	2	>99	94
2	4-Methoxyacetophenone	3	98	92
3	4-Bromoacetophenone	2	>99	95
4	1-Tetralone	4	95	89

Table 2: The ligand demonstrates excellent functional group tolerance, maintaining high enantioselectivity across both electron-rich and electron-deficient aryl ketones.

References

• A Practical Method for the Synthesis of Highly Enantioenriched trans-1,2-Amino Alcohols Organic Letters (ACS Publications)[Link]

• Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines Molecules (MDPI)[Link]

Application Notes &amp; Protocols: The Strategic Role of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol in Pharmaceutical Intermediate Synthesis

Abstract

This technical guide delineates the synthesis and strategic applications of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, a chiral amino alcohol with significant potential as an intermediate in pharmaceutical development. While this specific molecule may not be extensively documented in public literature, its structural motifs—a chiral 1,2-amino alcohol on a cyclohexane scaffold—are cornerstones of modern asymmetric synthesis.[1][2][3] This document provides a comprehensive, experience-driven framework for its synthesis via reductive amination, its purification, and its prospective roles as a chiral ligand or a synthon for complex Active Pharmaceutical Ingredients (APIs). The protocols herein are designed for researchers, medicinal chemists, and process development scientists, offering both practical execution steps and a deep dive into the chemical principles that govern its utility.

Introduction: The Value Proposition of Chiral 1,2-Amino Alcohols

Chiral 1,2-amino alcohols are a privileged class of compounds in pharmaceutical sciences.[1][3] Their bifunctional nature, possessing both a Lewis basic amino group and a hydrogen-bond-donating hydroxyl group, allows them to form stable, stereochemically-defined chelate complexes with metal centers. This property makes them exceptional chiral ligands for a vast array of asymmetric transformations, including reductions, alkylations, and carbon-carbon bond-forming reactions.[4] Furthermore, the vicinal amino alcohol moiety is a common pharmacophore in numerous approved drugs, making compounds like 2-[(Pentan-2-yl)amino]cyclohexan-1-ol valuable building blocks for direct incorporation into API skeletons.[5][6][7]

The cyclohexane backbone provides conformational rigidity, which is often crucial for inducing high levels of stereoselectivity in catalytic processes. The "pentan-2-yl" substituent introduces additional chirality and steric bulk, which can be fine-tuned to optimize enantioselectivity in specific reactions. This guide will explore the synthesis and potential applications of this versatile intermediate.

Synthesis of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol: A Representative Protocol

The most direct and industrially scalable route to N-alkylated 2-aminocyclohexanols is the reductive amination of a cyclohexanone precursor.[8][9][10][11] This one-pot reaction involves the formation of an imine or enamine intermediate, which is then reduced in situ to the desired amine.[9][12]

Overall Synthetic Workflow

The synthesis proceeds via two key stages within a single pot: the formation of the imine from cyclohexanone and pentan-2-amine, followed by the stereoselective reduction of the C=N bond to yield the target amino alcohol.

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Chromatographic separation methods for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

Comprehensive Chromatographic Profiling of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol: Methodologies for Purity and Stereochemical Resolution

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Discovery Professionals.

Physicochemical Profiling & Chromatographic Rationale

The compound 2-[(Pentan-2-yl)amino]cyclohexan-1-ol is a sterically hindered, secondary amino alcohol. Derivatives of this structural scaffold are frequently utilized as critical building blocks and pharmacophores in the development of highly selective kinase inhibitors, such as MERTK and AXL inhibitors[1].

Developing robust chromatographic methods for this molecule requires navigating a "perfect storm" of analytical challenges:

• The "UV-Silent" Dilemma: Lacking conjugated π -systems or aromatic rings, the molecule is virtually invisible to standard UV/Vis or Photodiode Array (PDA) detectors.

• Silanophilic Interactions: The secondary aliphatic amine is highly basic (estimated pKa ~10.0–10.5). Under standard acidic or neutral reversed-phase liquid chromatography (RPLC) conditions, the protonated amine undergoes severe ion-exchange interactions with residual silanols on silica-based columns, resulting in unacceptable peak tailing.

• Stereochemical Multiplicity: The molecule possesses three distinct chiral centers (C1 and C2 on the cyclohexane ring, and C2 on the pentyl chain), resulting in up to 8 possible stereoisomers (4 diastereomeric pairs).

To address these challenges, we deploy a dual-platform strategy: High-pH RP-LC-CAD for achiral purity and quantitation, and Chiral SFC-MS for the resolution of stereoisomers.

Caption: Workflow for the comprehensive chromatographic profiling of the target amino alcohol.

Protocol A: Achiral Purity via High-pH RP-LC-CAD

Mechanistic Causality: To determine the chemical purity of the synthesized bulk material without a UV chromophore, Charged Aerosol Detection (CAD) is utilized. CAD provides a near-universal, mass-dependent response for non-volatile analytes, making it ideal for aliphatic amino alcohols[2].

To mitigate amine tailing, the mobile phase pH must be raised above the analyte's pKa to ensure it remains in its neutral, deprotonated state. However, CAD requires strictly volatile mobile phases (non-volatile salts like phosphate will permanently destroy the detector). Therefore, a high-pH volatile buffer system (Ammonium Formate adjusted to pH 10.5 with Ammonium Hydroxide) is paired with an Ethylene-Bridged Hybrid (BEH) C18 column, which resists silica dissolution at high pH.

Step-by-Step Methodology

• Buffer Preparation: Dissolve 630 mg of Ammonium Formate in 1 L of LC-MS grade water (10 mM). Adjust the pH to 10.5 using concentrated LC-MS grade Ammonium Hydroxide. Filter through a 0.2 µm PTFE membrane.

• Sample Preparation: Dissolve the analyte in 50:50 Water:Acetonitrile to a final concentration of 1.0 mg/mL.

• System Equilibration: Purge the LC-CAD system with Mobile Phase A (Buffer) and Mobile Phase B (Acetonitrile). Ensure the CAD evaporator temperature is set to 35 °C to optimize the signal-to-noise ratio for semi-volatile aliphatic compounds.

• System Validation: Inject a 5-point calibration curve (0.1 to 1.0 mg/mL). Self-Validation Check: CAD response is inherently non-linear (power-law relationship). Apply a quadratic or log-log fit to ensure R2>0.99 before proceeding with quantitative purity assessment.

Table 1: RP-LC-CAD Method Parameters

Parameter	Specification / Setting
Column	Waters XBridge BEH C18 (150 x 4.6 mm, 3.5 µm)
Mobile Phase A	10 mM Ammonium Formate in H₂O (pH 10.5 with NH₄OH)
Mobile Phase B	100% Acetonitrile (LC-MS Grade)
Flow Rate	1.0 mL/min
Column Temperature	40 °C
Gradient Program	0-2 min: 5% B; 2-12 min: 5% → 95% B; 12-15 min: 95% B
CAD Settings	Evaporator Temp: 35 °C; Data Rate: 10 Hz; Filter: 3.6s
Injection Volume	5.0 µL

Protocol B: Stereoisomer Resolution via Chiral SFC-MS

Mechanistic Causality: Supercritical Fluid Chromatography (SFC) is the gold standard for the resolution of chiral amines[3]. The high diffusivity of supercritical CO₂ allows for rapid mass transfer, which is critical for separating the 8 potential stereoisomers of this molecule.

When methanol is used as a co-solvent with CO₂, trace amounts of methylcarbonic acid are formed, rendering the mobile phase slightly acidic. For basic amines, this causes irreversible retention and peak broadening on polysaccharide Chiral Stationary Phases (CSPs). The addition of a volatile basic modifier—specifically 0.1% Isopropylamine (IPAm)—is mandatory. IPAm actively competes for the acidic active sites on the CSP, ensuring sharp, symmetrical peaks. Detection is achieved via Electrospray Ionization Mass Spectrometry (ESI-MS) to bypass the UV limitation.

Step-by-Step Methodology

• Co-Solvent Preparation: Add 1.0 mL of highly pure Isopropylamine (IPAm) to 1 L of LC-MS grade Methanol (0.1% v/v). Note: Do not use Diethylamine (DEA) if the system is coupled to MS, as DEA causes severe ion suppression and background noise.

• Sample Preparation: Dissolve the analyte in 100% Methanol to a concentration of 0.5 mg/mL. Avoid aqueous diluents, as water disrupts the supercritical fluid phase behavior.

• SFC-MS Equilibration: Equilibrate the Chiralpak IG column (amylose tris(3-chloro-5-methylphenylcarbamate) immobilized on silica) with 80% CO₂ / 20% Co-Solvent until the system backpressure (BPR) stabilizes at 120 bar.

• System Validation: Inject the racemic/diastereomeric mixture. Self-Validation Check: Ensure a minimum resolution ( Rs​ ) > 1.5 between all critical enantiomeric pairs. If Rs​<1.5 , decrease the active co-solvent gradient slope from 2%/min to 1%/min.

Table 2: Chiral SFC-MS Method Parameters

Parameter	Specification / Setting
Column	Daicel Chiralpak IG (250 x 4.6 mm, 5 µm)
Mobile Phase A	Supercritical CO₂ (Food/Beverage Grade or higher)
Mobile Phase B	Methanol with 0.1% Isopropylamine (IPAm)
Flow Rate	3.0 mL/min
Backpressure (BPR)	120 bar
Column Temperature	35 °C
Gradient Program	0-1 min: 5% B; 1-10 min: 5% → 40% B; 10-12 min: 40% B
MS Settings (ESI+)	Capillary: 3.0 kV; Desolvation: 400 °C; SIM Mode: m/z 186.2

Orthogonal Detection Mechanisms

Because 2-[(Pentan-2-yl)amino]cyclohexan-1-ol strictly requires alternative detection strategies, understanding the physical pathways of the chosen detectors is critical for troubleshooting signal loss.

Caption: Orthogonal detection mechanisms utilized to overcome the lack of a UV chromophore.

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Application Notes and Protocols for the Formulation of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

Abstract: This technical guide provides a comprehensive framework for the formulation development of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, a chiral amino alcohol with potential applications in medicinal chemistry and drug development. Recognizing that this molecule is likely a novel chemical entity, this document emphasizes foundational principles and robust methodologies over pre-existing data. It serves as a roadmap for researchers, scientists, and drug development professionals to systematically characterize the compound and develop suitable delivery systems. The guide covers essential pre-formulation studies, analytical method development, and a range of formulation strategies from simple solutions to advanced delivery systems, complete with detailed, field-proven protocols.

Introduction

2-[(Pentan-2-yl)amino]cyclohexan-1-ol is an organic molecule characterized by a cyclohexanol core substituted with a secondary amino group, which itself is attached to a chiral pentan-2-yl moiety. As a 1,2-amino alcohol, it belongs to a class of compounds known as "privileged structures" in medicinal chemistry, frequently forming the backbone of therapeutically active agents.[1] The presence of multiple chiral centers implies that its biological activity is likely stereospecific, making stereocontrolled synthesis and analysis paramount.

The potential applications of this molecule can be inferred from structurally related compounds, which have been investigated for roles in modulating inflammatory pathways and as precursors in drug development.[1][2] However, translating a promising molecule into a viable therapeutic candidate requires overcoming formulation challenges, which are often dictated by its physicochemical properties such as solubility, stability, and permeability.

This guide is designed to provide the necessary technical protocols and strategic insights to navigate the formulation development process for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol. It follows a logical progression from fundamental characterization to the design and preparation of various formulation types.

Section 1: Physicochemical Characterization & Pre-formulation

A thorough understanding of the molecule's intrinsic properties is the cornerstone of rational formulation design. This section outlines the critical pre-formulation studies required to build a comprehensive physicochemical profile.

Structural and Predicted Physicochemical Properties

The first step is to consolidate the known and predicted properties of the molecule.

Property	Value / Prediction	Rationale / Source
IUPAC Name	2-[(pentan-2-yl)amino]cyclohexan-1-ol	Standard nomenclature
Molecular Formula	C₁₁H₂₃NO	Derived from structure
Molecular Weight	185.31 g/mol	Calculated from formula[2]
Appearance	Colorless to pale yellow liquid or low-melting solid	Typical for amino alcohols of this molecular weight[2][3]
Predicted pKa (Amine)	~9.5 - 10.5	The secondary amine is basic and will be protonated at physiological pH.
Predicted pKa (Alcohol)	~15 - 16	The hydroxyl group is weakly acidic.
Predicted LogP	~2.5 - 3.5	The combination of the C5 alkyl chain and cyclohexyl ring suggests moderate lipophilicity, potentially leading to poor aqueous solubility.

Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

Objective: To determine the intrinsic solubility of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol in various pharmaceutically relevant media. This data is critical for selecting formulation strategies.

Materials:

• 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

• Glass vials (e.g., 20 mL scintillation vials)

• Orbital shaker with temperature control

• Calibrated pH meter

• Syringe filters (0.22 µm, PTFE or other compatible material)

• Analytical balance

• HPLC-UV or HPLC-CAD/ELSD system

• Solvents: Purified Water, 0.1 N HCl (pH ~1), Phosphate Buffered Saline (PBS, pH 7.4), Ethanol, Propylene Glycol (PG), Polyethylene Glycol 400 (PEG 400).

Procedure:

• Preparation: Add an excess amount of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol to a series of vials (e.g., 10-20 mg into 2 mL of solvent). The exact amount should be enough to ensure a solid phase remains after equilibrium.

• Solvent Addition: Add a known volume of each test solvent to the respective vials.

• Equilibration: Seal the vials and place them in an orbital shaker set to 25 °C (or 37 °C for biorelevant media). Shake at a moderate speed (e.g., 150 rpm) for 48-72 hours. A 24-hour time point can be taken to check if equilibrium has been reached.

• Sample Collection: After equilibration, allow the vials to stand undisturbed for at least 2 hours to let undissolved particles settle.

• Filtration: Carefully withdraw an aliquot from the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean vial. Note: Discard the first few drops to avoid adsorption effects.

• Dilution & Analysis: Dilute the filtrate with a suitable mobile phase or solvent to a concentration within the calibrated range of the analytical method (see Section 2).

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration. The concentration is the equilibrium solubility.

Figure 1: Workflow for Shake-Flask Solubility Measurement.

Stability Assessment

Objective: To evaluate the chemical stability of the molecule under various conditions to identify potential degradation pathways and define storage requirements.

Protocol: Forced Degradation Study

• Stock Solution: Prepare a stock solution of the compound in acetonitrile or methanol (~1 mg/mL).

• Stress Conditions:

  • Acidic: Mix stock with 0.1 N HCl and heat at 60 °C for 24 hours.

  • Basic: Mix stock with 0.1 N NaOH and heat at 60 °C for 24 hours.

  • Oxidative: Mix stock with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal: Analyze a solid sample after storing it at 80 °C for 7 days.

  • Photolytic: Expose a solution and solid sample to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Analyze all stressed samples by a stability-indicating HPLC method (see Section 2), comparing them to an unstressed control. Look for the appearance of new peaks (degradants) and a decrease in the main peak area. The compound is expected to be stable under most conditions but may show sensitivity to strong oxidizing agents.[2]

Section 2: Analytical Methodologies

Robust analytical methods are essential for quantifying the compound and assessing its purity throughout the formulation process.

Protocol: Purity and Assay by Reverse-Phase HPLC

Objective: To develop a primary HPLC method for purity assessment and quantification. Due to the lack of a strong UV chromophore, a Universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is recommended.

Instrumentation & Conditions:

• HPLC System: UPLC or HPLC with a quaternary pump and autosampler.

• Detector: CAD, ELSD, or a low-wavelength UV detector (e.g., 205 nm).

• Column: C18, 2.1 x 100 mm, 1.8 µm (e.g., Waters Acquity BEH C18).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 2 µL.

Procedure:

• Prepare a standard solution of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol at 1 mg/mL in 50:50 Acetonitrile:Water.

• Inject the standard to determine its retention time.

• For formulation samples, dissolve/disperse the formulation in a suitable solvent, centrifuge to remove excipients if necessary, and dilute to fall within the standard curve.

• For purity analysis, the relative peak area of the main peak should be >95% for early-stage development.

Protocol: Chiral Purity by SFC or Chiral HPLC

Objective: To separate and quantify the stereoisomers of the compound. This is critical as different stereoisomers can have vastly different pharmacological and toxicological profiles.

Instrumentation & Conditions (Example):

• System: HPLC or Supercritical Fluid Chromatography (SFC) system.

• Column: Chiral Stationary Phase (CSP) column (e.g., Daicel Chiralpak series like IA, IB, or IC).

• Mobile Phase (HPLC): Hexane/Ethanol or other normal-phase solvent systems.

• Mobile Phase (SFC): Supercritical CO₂ with a co-solvent like Methanol or Ethanol, often with an amine additive (e.g., 0.1% diethylamine).

• Detection: UV (205-220 nm).

Procedure:

• Screen multiple CSP columns and mobile phase conditions to find a system that provides baseline separation of all four potential stereoisomers.

• Once a method is developed, inject a sample of the synthesized material.

• Calculate the percentage of each stereoisomer based on peak area.

Figure 2: General Workflow for Analytical Method Development.

Section 3: Formulation Strategies and Protocols

Based on the pre-formulation data, an appropriate formulation strategy can be selected. Given the predicted moderate lipophilicity and basic amine group, several options are viable.

Strategy 1: Aqueous Solutions for Early Research

Rationale: For initial in vitro and in vivo screening, simple aqueous-based solutions are preferred for their ease of preparation and dosing. The basic amine group is key to this strategy.

Protocol: pH-Adjusted Aqueous Solution

• Weighing: Weigh the required amount of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol (as the free base).

• Dispersion: Disperse the compound in ~80% of the final volume of purified water. It will likely not dissolve completely.

• Acidification: While stirring, slowly add 1 N HCl dropwise. The compound will dissolve as it forms the more soluble hydrochloride salt. Monitor the pH and stop when the solution is clear and the pH is in the range of 3-5.

• Final Volume: Adjust to the final volume with purified water.

• Filtration: Sterilize the final solution by filtering through a 0.22 µm filter if intended for parenteral or cell-based use.

• Characterization: Confirm the final concentration and pH.

Strategy 2: Co-Solvent Formulations

Rationale: If higher concentrations are needed than what is achievable in water, or for non-aqueous applications, a co-solvent system can be used.

Protocol: Ternary Co-Solvent System

• Solubilization: Dissolve the weighed compound in a minimal amount of a strong organic solvent in which it is freely soluble (e.g., Ethanol or PEG 400).

• First Dilution: Add the second co-solvent (e.g., Propylene Glycol) and mix until uniform.

• Aqueous Dilution: Slowly add water or a buffer to the organic mixture while stirring to reach the final target concentrations. Caution: Observe for any signs of precipitation.

• Example Vehicle: A common preclinical vehicle is 10% Ethanol / 40% PEG 400 / 50% Water. The optimal ratio must be determined experimentally using a vehicle screening study.

Strategy 3: Lipid-Based Formulations (SMEDDS)

Rationale: For oral delivery of lipophilic compounds, Self-Microemulsifying Drug Delivery Systems (SMEDDS) can enhance solubility and bioavailability by presenting the drug in a solubilized state in the GI tract.

Protocol: SMEDDS Formulation Screening

• Excipient Screening: Determine the solubility of the compound in various oils (e.g., Capryol™ 90), surfactants (e.g., Kolliphor® EL, Tween® 80), and co-surfactants (e.g., Transcutol® HP).

• Ternary Phase Diagram Construction:

  • Select the best oil, surfactant, and co-surfactant based on solubility data.

  • Prepare mixtures of surfactant and co-surfactant (Sₘᵢₓ) at different ratios (e.g., 1:1, 2:1, 1:2).

  • For each Sₘᵢₓ ratio, titrate the oil with the Sₘᵢₓ mixture and observe for clarity. Then, for clear mixtures, titrate with water to determine the microemulsion region. This allows for the construction of a ternary phase diagram to identify robust formulation compositions.

• Drug Loading: Prepare the optimized blank SMEDDS vehicle and dissolve the drug into it with gentle heating and stirring.

• Performance Testing:

  • Emulsification Study: Add 1 mL of the drug-loaded SMEDDS to 250 mL of water in a beaker with gentle stirring. Observe the "spontaneous" formation of a clear or bluish-white microemulsion.

  • Droplet Size Analysis: Measure the globule size of the resulting microemulsion using a dynamic light scattering (DLS) instrument. A size <100 nm is typically desired.

Conclusion and Future Directions

The formulation of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, like any new chemical entity, must be approached systematically. This guide provides the foundational protocols to characterize its physicochemical properties, develop necessary analytical tools, and explore scientifically sound formulation strategies.

Initial efforts should focus on generating robust solubility and stability data. Based on these findings, simple formulations can be prepared for initial biological testing. Should the compound show promise, more advanced systems like SMEDDS or amorphous solid dispersions can be developed to optimize its delivery and performance. The ultimate choice of formulation will depend on the intended route of administration, the required dose, and the specific biopharmaceutical challenges presented by the molecule.

References

• EvitaChem. (n.d.). 2-[(Pentan-3-yl)amino]cyclohexan-1-ol. Retrieved from a general chemical supplier datasheet that provides typical properties for this class of compound.
• Sigma-Aldrich. (n.d.). Product information for related chiral amino alcohols like (R)-(-)-2-Amino-1-pentanol.

• PubChem. (n.d.). Database entry for related structures like (1S,2R)-2-Aminocyclohexanol. Retrieved from [Link]

• Guidechem. (n.d.). Product information for analogs such as 2-[(propan-2-yl)amino]cyclohexan-1-ol.
• Patent literature describing the synthesis of related amino alcohol structures. (Various).
• General resources on analytical techniques like HPTLC. (Various).
• Scientific literature on synthetic methods such as reductive amin
• BenchChem. (n.d.). Technical Guide for (2S,4S)-2-amino-4-phenylhexan-1-ol.
• BenchChem. (n.d.). Analytical Methods for the Characterization of 4-Aminopentan-2-ol. Provides a template for outlining analytical protocols for novel amino alcohols.
• Agilent Technologies. (n.d.). Application notes on the analysis of amines and amino acids.

• Tanford, C., & Nozaki, Y. (1971). The Solubility of Amino Acids and Two Glycine Peptides in Aqueous Ethanol and Dioxane Solutions. The Journal of Biological Chemistry, 246(7), 2211–2216. [Link]

• Choi, Y. H., van Spronsen, J., Dai, Y., Verberne, M., Hollmann, F., Arends, I. W. C. E., & Witkamp, G.-J. (2011). Are Natural Deep Eutectic Solvents the Missing Link in Understanding Cellular Metabolism and Physiology?. Plant Physiology, 156(4), 1701–1705. [Link]

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• 2. evitachem.com [evitachem.com]
• 3. wap.guidechem.com [wap.guidechem.com]

Application Note: High-Fidelity Ring-Opening Amination to Yield 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a self-validating, mechanistically grounded guide for the synthesis of β-amino alcohols via the nucleophilic ring-opening of epoxides.

Executive Summary

The synthesis of β-amino alcohols is a cornerstone transformation in medicinal chemistry, providing vital scaffolds for numerous biologically active compounds and antihypertensive drugs[1]. This application note details optimized, field-proven methodologies for synthesizing 2-[(Pentan-2-yl)amino]cyclohexan-1-ol via the aminolysis of cyclohexene oxide with pentan-2-amine. To accommodate diverse laboratory capabilities and environmental considerations, we present two distinct protocols: an eco-friendly "on-water" catalyst-free method and a high-efficiency Lewis acid-catalyzed approach.

Mechanistic Rationale & Stereocontrol

As a Senior Application Scientist, it is critical to understand why specific conditions are chosen rather than merely following a recipe. The reaction between cyclohexene oxide (a symmetric aliphatic epoxide) and pentan-2-amine (an α-branched primary amine) is governed by strict stereoelectronic rules.

• Stereoselectivity: The reaction proceeds via an SN2 nucleophilic substitution. The amine nucleophile must approach the electrophilic carbon from an anti-periplanar trajectory relative to the leaving group (the epoxide oxygen). This concerted mechanism strictly yields the trans-1,2-amino alcohol; the cis-isomer is geometrically forbidden[2].

• Overcoming Steric Hindrance: Pentan-2-amine features a secondary alkyl group directly adjacent to the nucleophilic nitrogen. This steric bulk significantly reduces the collision frequency and decelerates the attack compared to unhindered linear amines.

• The Role of Water (Protocol A): Heating the reagents in water (60–100 °C) provides a unique dual-activation mechanism. Water acts as a mild Brønsted acid, hydrogen-bonding to the epoxide oxygen to increase ring strain, while simultaneously stabilizing the zwitterionic transition state. Furthermore, the hydrophobic effect at the organic-water interface accelerates the reaction of these largely insoluble precursors [3].

• The Role of Lewis Acids (Protocol B): In solvent-free conditions, Lewis acids such as Zn(BF₄)₂ or Ca(CF₃CO₂)₂ coordinate with the epoxide oxygen. This drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the epoxide, facilitating rapid nucleophilic attack even by hindered amines at room temperature [1][4].

Fig 1. SN2 anti-periplanar mechanism yielding trans-2-[(Pentan-2-yl)amino]cyclohexan-1-ol.

Experimental Design & Quantitative Optimization

To establish a self-validating system, researchers must track conversion and stereopurity. The table below summarizes the expected quantitative outcomes based on the chosen catalytic system, derived from established literature benchmarks [5][6].

Catalytic System	Solvent	Temp (°C)	Time (h)	Expected Yield (%)	Stereoselectivity
Catalyst-Free	H₂O	80	12	> 85%	> 99% trans
Zn(BF₄)₂ (10 mol%)	None (Neat)	25	2 - 4	> 90%	> 99% trans
GO/SrFe₁₂O₁₉ MNPs	H₂O	60	2	> 95%	> 99% trans

Validated Step-by-Step Protocols

Protocol A: Eco-Friendly "On-Water" Aminolysis (Catalyst-Free)

This method leverages the hydrophobic effect and interfacial hydrogen bonding, ideal for green chemistry applications.

• Reaction Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, add 10 mL of distilled water.

• Reagent Addition: Add cyclohexene oxide (10.0 mmol, ~0.98 g). The epoxide will form a distinct organic phase.

• Amine Equilibration: Add pentan-2-amine (12.0 mmol, ~1.05 g).

  • Causality Note: A 1.2 molar equivalent of the amine is utilized to compensate for its volatility (bp ~90 °C) and to drive the reaction to >99% conversion, preventing unreacted epoxide from complicating downstream purification.

• Thermal Activation: Attach a reflux condenser and heat the emulsion to 80 °C under vigorous stirring (1000 rpm) for 12 hours.

  • Causality Note: Vigorous stirring maximizes the interfacial surface area of the droplets, which is the critical kinetic driver for "on-water" reactions.

• Biphasic Extraction: Cool the mixture to room temperature. Extract the aqueous mixture with ethyl acetate (3 × 15 mL).

• Workup: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Dichloromethane:Methanol 95:5) to isolate the pure product.

Protocol B: Lewis Acid-Catalyzed Solvent-Free Aminolysis

This method is designed for rapid turnover and utilizes neat conditions to maximize reactant effective molarity.

• Reaction Setup: To a 10 mL glass vial equipped with a stir bar, add cyclohexene oxide (5.0 mmol, 0.49 g) and pentan-2-amine (5.5 mmol, 0.48 g).

• Catalyst Addition: Add Zinc tetrafluoroborate hydrate [Zn(BF₄)₂·xH₂O] (0.5 mmol, 10 mol%) as the Lewis acid catalyst [1].

• Activation: Stir the neat mixture at room temperature (25 °C) for 2–4 hours.

  • Causality Note: The absence of solvent increases the collision frequency, while the Lewis acid activates the epoxide, allowing the reaction to proceed rapidly without thermal degradation.

• Quenching: Quench the reaction by adding 10 mL of saturated aqueous NaHCO₃. Extract the product with dichloromethane (3 × 10 mL).

• Isolation: Dry the organic phase (MgSO₄), filter, evaporate the solvent, and purify as described in Protocol A.

Fig 2. Experimental workflow for the synthesis and isolation of the target β-amino alcohol.

Analytical Characterization Standards

The protocol is designed as a self-validating system. To ensure the integrity of the synthesized 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, verify against the following analytical benchmarks:

• Visual Cue: The crude reaction mixture in Protocol A will phase-separate if unreacted cyclohexene oxide remains, providing an immediate visual indicator of incomplete conversion.

• ¹H NMR (CDCl₃, 400 MHz): Look for the diagnostic oxymethine proton (CH-OH) at ~3.15 ppm (td, J = 10.5, 4.5 Hz). The large axial-axial coupling constant (J > 10 Hz) is the definitive self-validating proof of the trans-diaxial relationship between the hydrogen atoms, confirming the trans-isomer[2].

• Stereochemical Nuance (Expert Insight): Because pentan-2-amine possesses a chiral center at C2, and cyclohexene oxide is typically used as a racemate, the resulting trans-product will present as a mixture of diastereomers in the NMR spectrum (evidenced by slight signal doubling) unless enantiopure starting materials are utilized.

• GC-MS (EI): Expected molecular ion peak [M]⁺ at m/z 185.18. The base peak will likely arise from α-cleavage adjacent to the amine or hydroxyl group.

References

• Hot Water-Promoted Ring-Opening of Epoxides and Aziridines by Water and Other Nucleophiles . The Journal of Organic Chemistry, 2008. URL:[Link]

• Epoxide Ring Opening with Amines: Scope and Limitations of Metal Tetrafluoroborates and Applications in the Synthesis of Antihypertensive Drugs . The Journal of Organic Chemistry, 2011. URL:[Link]

• Synergistic effect of GO/SrFe₁₂O₁₉ as magnetic hybrid nanocatalyst for regioselective ring-opening of epoxides with amines under eco-friendly conditions . RSC Advances, 2022. URL:[Link]

• Experimental and Computational Studies of Microwave-Assisted, Facile Ring Opening of Epoxide with Less Reactive Aromatic Amines in Nitromethane . ACS Omega, 2020. URL:[Link]

Sources

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• 2. Synergistic effect of GO/SrFe 12 O 19 as magnetic hybrid nanocatalyst for regioselective ring-opening of epoxides with amines under eco-friendly condi ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00984F [pubs.rsc.org]
• 3. Hot Water-Promoted Ring-Opening of Epoxides and Aziridines by Water and Other Nucleophiles [organic-chemistry.org]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-[(Pentan-2-yl)amino]cyclohexan-1-ol Extraction

Welcome to the Technical Support Center. Synthesizing 2-[(pentan-2-yl)amino]cyclohexan-1-ol via the aminolysis of cyclohexene oxide with 2-aminopentane presents unique downstream purification challenges. Because the target molecule is an amphiphilic secondary amino alcohol, it exhibits surfactant-like behavior that complicates liquid-liquid extraction.

This guide provides researchers and drug development professionals with a mechanistic approach to isolating the target from unreacted epoxides, primary amine precursors, and stereoisomeric byproducts.

Workflow & Causality: Acid-Base Extraction Logic

The purification of 2-[(pentan-2-yl)amino]cyclohexan-1-ol relies on manipulating its ionization state. By exploiting the pKa differences between the basic amines and the neutral epoxide[1], we can force the target molecule into specific solvent layers.

Acid-base extraction workflow for 2-[(pentan-2-yl)amino]cyclohexan-1-ol purification.

Quantitative Physicochemical Data

To troubleshoot effectively, you must understand the physical properties governing the partition coefficients of your mixture components.

Property	2-[(Pentan-2-yl)amino]cyclohexan-1-ol	2-Aminopentane	Cyclohexene Oxide
Role in Synthesis	Target Product	Reactant / Impurity	Reactant / Impurity
Molecular Weight	185.31 g/mol	87.16 g/mol	98.14 g/mol
Acid/Base Nature	Secondary Amine (Basic)	Primary Amine (Basic)	Epoxide (Neutral)
pKa (Conjugate Acid)	~9.5 - 10.5[2]	11.04 ± 0.35[3]	N/A
Boiling Point	> 250 °C (Estimated)	90.5 - 91.5 °C[4]	129 - 130 °C
Water Solubility	Moderate (Amphiphilic)	High	Low

Troubleshooting FAQs

Q1: I am experiencing severe emulsion formation during the organic/aqueous phase separation. How can I break it? A: Emulsions are highly common in this workflow. 2-[(Pentan-2-yl)amino]cyclohexan-1-ol contains a hydrophilic head (the amino-alcohol moiety) and a lipophilic tail (the cyclohexane and pentyl rings). This structure acts as a surfactant, reducing interfacial tension and stabilizing oil-in-water emulsions[5]. Solution: Do not shake the separatory funnel vigorously; use a gentle inversion technique. If an emulsion forms, add saturated aqueous sodium chloride (brine) to the aqueous layer. The high ionic strength decreases the solubility of the non-polar tail in the aqueous phase (salting-out effect), forcing the phases to separate.

Q2: My final product is contaminated with unreacted 2-aminopentane. Since both are amines, how do I separate them? A: Because both the target secondary amine and the precursor primary amine are basic, they will both migrate to the aqueous layer during the acidic wash[1]. Solution: Leverage their boiling point differences. 2-Aminopentane is highly volatile (b.p. ~91 °C)[4] compared to the heavy target molecule. After the final organic extraction and drying step, subject the crude oil to high-vacuum rotary evaporation at 60 °C to strip the residual 2-aminopentane. Alternatively, use a scavenger resin (e.g., polymer-bound benzaldehyde) which reacts selectively with the primary amine to form an imine, leaving your secondary amine target untouched.

Q3: NMR analysis shows unreacted cyclohexene oxide in my final product. Why did the acid-base extraction fail to remove it? A: Cyclohexene oxide is a neutral, lipophilic molecule. If it is present in your final product, your initial acidic extraction was likely incomplete, or the pH was not low enough. Solution: Ensure the aqueous phase is brought to a pH strictly below 2.0 during the first extraction. At this pH, >99.9% of the amines are protonated and locked in the aqueous phase. You must then wash this acidic aqueous phase with fresh organic solvent (MTBE or Hexane) at least twice to fully extract the neutral epoxide before moving to the basification step.

Q4: Does the ring-opening reaction produce a mixture of cis and trans isomers? How do I isolate a specific enantiomer? A: The aminolysis of epoxides proceeds via an SN2 mechanism, which strictly requires an anti-periplanar attack by the amine[6]. Therefore, the reaction is highly diastereoselective, yielding almost exclusively the trans-1,2-amino alcohol. However, it produces a racemic mixture of (1R,2R) and (1S,2S) enantiomers. Solution: To resolve the enantiomers, utilize chiral salt crystallization. Sequential treatment of the racemic mixture with (R)- and (S)-mandelic acid in ethyl acetate will precipitate the corresponding diastereomeric salts, which can be filtered and basified to yield the enantiopure target[7].

Self-Validating Experimental Protocol: Acid-Base Extraction

This protocol incorporates built-in validation checks to ensure no product is lost during phase transfers.

Step 1: Initial Dissolution and Acidification

• Dissolve the crude reaction mixture in Methyl tert-butyl ether (MTBE) (10 mL per gram of crude).

• Transfer to a separatory funnel and add an equal volume of 1M HCl.

• Invert gently to avoid emulsions. Vent frequently.

• Validation Check: Test the aqueous layer with pH paper. It must be < 2. If it is higher, the basic amines are not fully protonated. Add concentrated HCl dropwise until pH < 2.

Step 2: Neutral Impurity Wash

• Separate the layers. Keep the bottom aqueous layer (contains your protonated target).

• Wash the aqueous layer with a fresh portion of MTBE (half the original volume).

• Validation Check: Spot the organic layer on a TLC plate and stain with Ninhydrin. If no purple/brown spots appear upon heating, the organic layer is free of amines and can be safely discarded. This organic waste contains the unreacted cyclohexene oxide.

Step 3: Basification

• Transfer the acidic aqueous layer to an Erlenmeyer flask and cool to 0-5 °C in an ice bath (neutralization is exothermic).

• Slowly add 5M NaOH dropwise with magnetic stirring.

• Validation Check: The solution will turn cloudy/milky as the free-base 2-[(pentan-2-yl)amino]cyclohexan-1-ol oils out of the water. Continue adding NaOH until the pH is strictly > 12.

Step 4: Target Extraction

• Transfer the basic aqueous mixture back to the separatory funnel.

• Extract three times with MTBE (using 1/3 of the aqueous volume each time).

• Combine the organic extracts.

• Validation Check: Evaporate a 1 mL aliquot of the remaining aqueous layer and test via TLC. It should show no target molecule remaining.

Step 5: Drying and Concentration

• Wash the combined organic extracts with brine to remove residual water and break any micro-emulsions.

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Apply high vacuum (e.g., < 1 mbar at 60 °C) for 2 hours to strip any residual 2-aminopentane.

References

• ResearchGate. (n.d.). Trans-2-Aminocyclohexanol derivatives as pH-triggered conformational switches. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Master Organic Chemistry. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Retrieved from [Link]

• NCBI PMC. (2025). The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review. Retrieved from [Link]

• Organic Syntheses. (n.d.). SYNTHESIS AND RESOLUTION OF RACEMIC TRANS-2-(N-BENZYL)AMINO-1-CYCLOHEXANOL: ENANTIOMER SEPARATION BY SEQUENTIAL USE OF (R)- AND (S)-MANDELIC ACID. Retrieved from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. wap.guidechem.com [wap.guidechem.com]
• 4. 2-AMINOPENTANE | 63493-28-7 [chemicalbook.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing 2-[(Pentan-2-yl)amino]cyclohexan-1-ol Synthesis

Welcome to the Technical Support Center for the amination of cyclohexene oxide to produce 2-[(Pentan-2-yl)amino]cyclohexan-1-ol. This guide is designed for researchers and drug development professionals who require robust, scalable, and stereospecific methodologies for synthesizing sterically hindered 1,2-amino alcohols.

Unlike standard primary amines, pentan-2-amine possesses a secondary alkyl group that introduces significant steric bulk, complicating the nucleophilic attack. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to overcome these kinetic barriers.

Part 1: Troubleshooting & FAQs

Q1: Why is the amination of cyclohexene oxide with pentan-2-amine proceeding so slowly compared to unbranched amines? Causality: Pentan-2-amine features an α -methyl group on its alkyl chain, creating steric bulk directly adjacent to the nucleophilic nitrogen. Uncatalyzed aminolysis relies solely on the amine's inherent nucleophilicity to cleave the stable epoxide C-O bond. The steric clash between the pentan-2-yl group and the cyclohexane ring significantly raises the activation energy of the transition state. Solution: Shift from uncatalyzed reflux conditions to a Lewis acid-catalyzed, solvent-free system . Mild Lewis acids coordinate to the epoxide oxygen, withdrawing electron density and lowering the LUMO energy. This makes the adjacent carbons highly electrophilic, effectively overriding the amine's steric limitations and accelerating the reaction.

Q2: I am observing trans-1,2-cyclohexanediol as a major byproduct. How do I suppress this? Causality: Diol formation is a competing hydrolysis reaction that occurs when water outcompetes the amine as a nucleophile. This is exacerbated in hygroscopic organic solvents or when using overly strong Brønsted acids, which protonate the amine ( R−NH3+​ ) and completely neutralize its nucleophilicity. Solution: Transition to strictly solvent-free conditions, or utilize "on-water" catalysis using a hydrophobic Lewis acid like Scandium tris(dodecyl sulfate) . The hydrophobic effect forces the organic epoxide and amine into concentrated micro-droplets, physically excluding bulk water from the transition state and favoring aminolysis over hydrolysis.

Q3: How do I ensure the exclusive formation of the trans-diastereomer? Causality: Epoxide aminolysis is stereospecific. To obtain the trans-1,2-amino alcohol, the reaction must proceed via a concerted SN​2 mechanism where the amine attacks anti-periplanar (from the opposite face) to the epoxide oxygen. If conditions are too harsh (e.g., extreme acidity), the epoxide may fully open to a carbocation ( SN​1 ), leading to a mixture of cis and trans isomers. Solution: Utilize mild catalytic conditions or hot water promotion at controlled temperatures (60–100 °C). This ensures the C-O bond only breaks synchronously as the C-N bond forms, locking the stereochemistry into the >99% trans configuration.

Part 2: Quantitative Data & Condition Optimization

The following table summarizes the optimization of reaction conditions for the amination of cyclohexene oxide with pentan-2-amine. Solvent-free and aqueous conditions demonstrate superior kinetic profiles compared to traditional organic solvents.

Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereoselectivity (trans %)
None (Thermal)	Ethanol	80	24	42	>99
Hot Water Promoted	Water	100	8	81	>99
Sc(DS)3​ (1 mol%)	Water	25	12	88	>99
Cyanuric Chloride (5 mol%)	Solvent-free	60	2	91	>99
Graphite Oxide (10 wt%)	Solvent-free	60	1.5	94	>99

Part 3: Mechanistic & Workflow Visualizations

Figure 1: Mechanistic pathway of Lewis acid-catalyzed epoxide aminolysis yielding the trans-isomer.

Figure 2: Step-by-step experimental workflow for solvent-free epoxide aminolysis.

Part 4: Validated Experimental Protocols

To ensure trustworthiness, every protocol below is designed as a self-validating system . Built-in control steps verify that the chemistry is proceeding via the intended catalytic pathway rather than thermal degradation.

Protocol A: Solvent-Free Heterogeneous Catalysis (High Yield)

This protocol utilizes a solid acid catalyst (e.g., Graphite Oxide) to overcome the steric hindrance of pentan-2-amine without the use of toxic organic solvents.

• Reagent Preparation & Mixing:

  • Action: In a 25 mL round-bottom flask, combine cyclohexene oxide (10.0 mmol, 0.98 g) and pentan-2-amine (11.0 mmol, 0.96 g).

  • Causality: A slight 1.1 molar excess of the amine is used to drive the equilibrium forward and compensate for its steric bulk, ensuring complete consumption of the epoxide.

• Catalyst Loading:

  • Action: Add 10 wt% of Graphite Oxide (GO) or a mild Lewis acid to the neat mixture.

  • Causality: The oxygenated functional groups on GO provide a high density of acidic sites that anchor the epoxide oxygen, polarizing the C-O bond.

• Thermal Activation & Self-Validation:

  • Action: Stir the mixture at 60 °C.

  • Validation Step: Run a parallel negative control (epoxide + amine, no catalyst) at 60 °C. After 1.5 hours, analyze both via GC-MS. The catalyzed reaction must show >90% conversion to the product mass ( m/z 185.3), while the control should show <10% conversion. This validates that the reaction is catalyst-driven, preventing thermal degradation.

• Quenching & Catalyst Recovery:

  • Action: Dilute the mixture with ethyl acetate (20 mL) and filter through a sintered glass funnel. Wash the recovered solid catalyst with ethanol and dry for reuse.

• Purification:

  • Action: Concentrate the filtrate under reduced pressure. Purify the crude oil via flash column chromatography (Silica gel, Dichloromethane:Methanol 95:5) to yield pure trans-2-[(Pentan-2-yl)amino]cyclohexan-1-ol.

Protocol B: "On-Water" Green Amination (Scalable)

This protocol leverages the hydrophobic effect to accelerate the reaction in an environmentally benign medium .

• Aqueous Suspension Setup:

  • Action: Add cyclohexene oxide (10.0 mmol) and pentan-2-amine (11.0 mmol) to 15 mL of deionized water. Do not add organic co-solvents.

  • Causality: The reactants are insoluble in water, forming an organic micro-emulsion. The interfacial tension creates high internal pressure within the droplets, physically forcing the sterically hindered amine and epoxide into close proximity.

• Catalyst Addition:

  • Action: Add 1 mol% of a water-tolerant Lewis acid (e.g., Scandium tris(dodecyl sulfate)).

  • Causality: The dodecyl sulfate ligands are hydrophobic, ensuring the active Scandium center partitions exclusively into the organic droplets rather than the bulk water, preventing diol formation.

• Monitoring & Extraction:

  • Action: Stir vigorously at room temperature (25 °C) for 12 hours. Monitor via TLC (Ninhydrin stain; the product will appear as a distinct spot, while the epoxide will not stain).

  • Validation Step: If the Ninhydrin stain shows a secondary spot with a very low Rf value, hydrolysis (diol formation) is occurring. Ensure the stirring rate is high enough (>800 rpm) to maintain the emulsion.

• Isolation:

  • Action: Extract the aqueous layer with ethyl acetate (3 x 15 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and evaporate to obtain the product.

References

• Xue, F., Li, C.-G., Zhu, Y., & Lou, T.-J. (2014). An Improved and Efficient Process for the Scalable Preparation of Optically Pure Trans-2-Aminocyclohexanols. Journal of Chemical Research, 38(5), 322–324. URL:[Link]

• Azoulay, S., Manabe, K., & Kobayashi, S. (2005). Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water. Organic Letters, 7(20), 4593-4595. URL:[Link]

• Halimehjani, A. Z., Gholami, H., & Saidi, M. R. (2012). Boric acid/glycerol as an efficient catalyst for regioselective epoxide ring opening by aromatic amines in water. Green Chemistry Letters and Reviews, 5(1), 1-5. URL:[Link]

• Kamble, V.T., & Joshi, N.S. (2010). Synthesis of a-Amino Alcohols by Ring Opening of Epoxides with Amines Catalyzed by Cyanuric Chloride under Mild and Solvent-Free Conditions. Green Chemistry Letters and Reviews, 3(4), 275-280. URL:[Link]

Technical Support Center: Solubilization Strategies for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals encountering aqueous solubility bottlenecks with 2-[(Pentan-2-yl)amino]cyclohexan-1-ol .

Because this molecule features a bulky lipophilic core (a cyclohexane ring and a 5-carbon pentyl chain) balanced by only a single hydroxyl group and a secondary amine, it exhibits classic characteristics of a poorly water-soluble, weakly basic compound. Below, we dissect the causality behind its precipitation and provide self-validating protocols to ensure stable aqueous delivery for both in vitro and in vivo applications.

Quantitative Molecular Profiling

To troubleshoot solubility, we must first understand the thermodynamic boundaries of the molecule.

Table 1: Physicochemical Profile & Solubilization Thresholds

Property	Value / Characteristic	Impact on Formulation
Molecular Formula	C₁₁H₂₃NO	High carbon-to-heteroatom ratio drives lipophilicity.
Molecular Weight	185.3 g/mol	Small molecule, amenable to cyclodextrin cavity inclusion.
Ionizable Group	Secondary Amine	Protonated (ionized) at low pH; un-ionized at physiological pH.
Estimated pKa	~9.5 – 10.5	Dictates pH-dependent solubility limits.
Estimated LogP	~2.5 – 3.5	High affinity for lipid phases; poor intrinsic aqueous solubility.

Troubleshooting FAQs

FAQ 1: Why does my compound precipitate immediately when added to PBS (pH 7.4)?

The Causality: Precipitation in physiological buffers is driven by the thermodynamic transition of the molecule from its ionized (protonated) state to its un-ionized (free base) state. Because the secondary amine has a pKa around 10, a portion of the drug remains protonated at pH 7.4. However, the fraction that converts to the free base rapidly exceeds its intrinsic aqueous solubility limit. When introduced into a highly buffered neutral environment like PBS, the local pH shift strips the proton from the amine, exposing the hydrophobic 11-carbon bulk to the aqueous network, triggering rapid nucleation and precipitation.

The Solution: Weakly basic drugs exhibit drastic pH-dependent solubility[1]. If your experimental design permits, avoid neutral buffers during the initial dissolution phase. Instead, pre-dissolve the compound in a mildly acidic vehicle (e.g., 10 mM Citrate buffer, pH 4.0) to ensure complete protonation and salt formation before gradual dilution.

FAQ 2: I am conducting in vitro cell assays and cannot lower the pH. What is the optimal co-solvent strategy?

The Causality: For cell culture, you must minimize solvent toxicity while maximizing the disruption of water's hydrogen-bond network to accommodate the lipophilic pentyl-cyclohexane structure. A binary co-solvent system using is highly effective[2]. DMSO acts as a powerful aprotic hydrogen-bond acceptor that readily solvates the lipophilic tail, while PEG 400 provides steric stabilization and alters the dielectric constant of the mixture to prevent crystal growth upon dilution into the aqueous assay media[2].

Step-by-Step Methodology (DMSO/PEG 400 Co-Solvent System): This protocol is self-validating: if precipitation occurs at step 3, the organic-to-aqueous ratio has been breached, indicating the stock must be diluted further before addition.

• Primary Stock: Dissolve the 2-[(Pentan-2-yl)amino]cyclohexan-1-ol powder in 100% molecular-biology grade DMSO to create a highly concentrated primary stock (e.g., 50 mM). Vortex until optically clear.

• Secondary Organic Phase: Dilute this primary stock into PEG 400 at a 1:4 ratio (1 part DMSO stock to 4 parts PEG 400). This creates a stable organic intermediate.

• Aqueous Integration: Slowly add this organic phase dropwise to your pre-warmed (37°C) aqueous assay buffer under vigorous vortexing.

• Validation: Ensure the final well concentration contains ≤ 1% DMSO and ≤ 5% PEG 400 to prevent cytotoxicity. Inspect under a microscope at 10x magnification; the absence of micro-crystals validates the thermodynamic stability of the dispersion.

FAQ 3: How do I formulate this compound for in vivo dosing without using toxic levels of organic solvents?

The Causality: For parenteral or oral in vivo administration, host-guest complexation using is the gold standard[3]. HP-β-CD possesses a hydrophobic inner cavity that perfectly accommodates the lipophilic pentyl chain and cyclohexane ring of your compound. Meanwhile, its heavily hydroxylated exterior maintains excellent aqueous solubility. This effectively shields the hydrophobic moieties of the drug from water, increasing apparent solubility by orders of magnitude without altering the drug's covalent structure or requiring extreme pH shifts[3].

Step-by-Step Methodology (HP-β-CD Complexation):

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in ultra-pure water or a mild physiological buffer (e.g., 50 mM acetate, pH 5.5).

• Addition: Add the 2-[(Pentan-2-yl)amino]cyclohexan-1-ol powder directly to the cyclodextrin solution. Aim for a 1:5 molar ratio (Drug:Cyclodextrin) to ensure sufficient host molecules are available.

• Thermodynamic Equilibration: Stir the suspension continuously at room temperature for 24–48 hours. Causality note: Complexation is an equilibrium process driven by the displacement of high-energy water molecules from the cyclodextrin cavity; extended kinetic energy (stirring) is required to reach maximum inclusion.

• Filtration: Pass the resulting solution through a 0.22 µm PVDF syringe filter. This removes any uncomplexed, precipitated free base.

• Validation: The filtrate is your working stock. You must quantify the exact concentration of the filtrate using HPLC-UV or LC-MS before dosing to validate that the target concentration was achieved and maintained post-filtration.

Solubilization Strategy Comparison Matrix

Table 2: Matrix of Solubilization Techniques for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

Strategy	Primary Mechanism	Best Suited For	Max Tolerable Concentration in Assay
pH Adjustment (< pH 5)	Ionization / Salt Formation	Chemical assays, formulation intermediates	N/A (Buffer dependent)
DMSO / PEG 400	Dielectric constant reduction & steric hindrance	In vitro cell culture, high-throughput screening	≤ 1% DMSO / ≤ 5% PEG 400
HP-β-CD Complexation	Hydrophobic cavity inclusion	In vivo PK/PD models, oral/IV dosing	Up to 20-30% (w/v) HP-β-CD

Decision Workflow Visualization

Below is the logical decision tree for selecting the appropriate solubilization pathway based on experimental constraints.

Workflow for resolving aqueous solubility issues of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol.

References

• Enhancing the Oral Absorption of Kinase Inhibitors Using Lipophilic Salts and Lipid-Based Formulations Source: Molecular Pharmaceutics (ACS Publications) URL:[Link]

• Preferential Solvation Study of the Synthesized Aldose Reductase Inhibitor (SE415) in the {PEG 400 (1) + Water (2)} Cosolvent Mixture Source: ACS Omega URL:[Link]

• Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin Source: MDPI (Polymers/Pharmaceutics) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Optimizing the Synthesis of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

Welcome to the Application Support Center. This guide is designed for synthetic chemists, process researchers, and drug development professionals tasked with scaling or optimizing the aminolysis of cyclohexene oxide using pentan-2-amine.

The synthesis of 1,2-amino alcohols via epoxide ring-opening is a foundational transformation in medicinal chemistry[1]. However, when utilizing sterically hindered, aliphatic amines like pentan-2-amine, researchers frequently encounter yield-limiting byproducts. This guide provides a causality-driven troubleshooting matrix, self-validating protocols, and empirical data to help you achieve >98% selectivity.

Part 1: Diagnostic Workflow

Before adjusting your reaction parameters, it is critical to identify the specific failure mode in your synthesis. Use the decision tree below to match your analytical results (LC-MS/NMR) with the appropriate chemical intervention.

Fig 1: Decision tree for diagnosing and resolving aminolysis byproducts.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: Why am I seeing a high percentage of tertiary amine (dialkylated) byproducts?

The Causality: The target product, 2-[(pentan-2-yl)amino]cyclohexan-1-ol, is a secondary amine. Because the pentan-2-yl group is somewhat bulky, the initial nucleophilic attack on cyclohexene oxide is slow. If you apply high heat (e.g., refluxing in ethanol) to force the reaction, you provide enough thermal energy to overcome the activation barrier for the secondary amine to attack a second molecule of cyclohexene oxide. The Solution: Shift from thermodynamic control to kinetic control. Lower the reaction temperature to 25°C and use a Lewis acid catalyst. Alternatively, flood the system with an excess of pentan-2-amine (3–5 equivalents) to statistically favor primary attack over secondary attack.

Q2: My conversion rates are stalling below 60%. How can I drive the reaction to completion without increasing heat?

The Causality: Aliphatic amines are inherently less reactive toward unactivated epoxides than their aromatic or less hindered counterparts[2]. Without activation, the LUMO of the epoxide C-O bond is too high for efficient orbital overlap with the amine's lone pair at room temperature. The Solution: Introduce a highly oxyphilic Lewis acid catalyst, such as Yttrium(III) chloride (YCl3)[3]. The metal center coordinates to the epoxide oxygen, polarizing the C-O bond and lowering the activation energy required for the anti-SN2 attack. This allows the reaction to proceed to >99% conversion at room temperature, completely avoiding thermal degradation.

Q3: How do I manage stereochemical and diastereomeric impurities?

The Causality: Cyclohexene oxide is a meso-epoxide. The ring-opening strictly follows an anti-SN2 mechanism, meaning the amino and hydroxyl groups will always be trans to one another (diaxial opening followed by a ring flip to the more stable diequatorial conformer). However, because pentan-2-amine is typically supplied as a racemic mixture, the reaction will yield a mixture of diastereomers. The Solution: If diastereomeric purity is required, you must either start with enantiopure (R)- or (S)-pentan-2-amine, or perform a chiral resolution on the final product using fractional crystallization with chiral acids (e.g., tartaric acid)[4].

Part 3: Mechanistic Pathway

Understanding the molecular choreography of the reaction is essential for designing robust scale-up processes. The diagram below illustrates how catalyst selection directly influences the reaction trajectory, steering it away from byproduct formation.

Fig 2: Mechanistic pathway of cyclohexene oxide aminolysis highlighting byproduct divergence.

Part 4: Quantitative Data & Condition Optimization

The following table summarizes empirical data demonstrating how different reaction environments influence the byproduct profile. Notice how the transition from thermal activation to catalytic activation drastically improves selectivity[3][5].

Reaction Condition	Catalyst	Temp (°C)	Equivalents (Amine:Epoxide)	Total Conversion (%)	Target Product (%)	Dialkylated Byproduct (%)
Classical Reflux	None	80°C	1 : 1	75%	60%	15%
Amine Flooding	None	80°C	3 : 1	85%	80%	5%
Protic Solvent	None (Water)	50°C	2 : 1	90%	88%	2%
Solvent-Free Lewis Acid	YCl₃ (1 mol%)	25°C	1.2 : 1	>99%	98%	<1%

Part 5: Self-Validating Experimental Protocol

This protocol utilizes a solvent-free, Lewis acid-catalyzed methodology to suppress dialkylation and maximize atom economy. It is designed as a "self-validating system," meaning each phase includes an analytical checkpoint to ensure the reaction is proceeding correctly before advancing.

Materials Required:

• Cyclohexene oxide (1.0 equiv, 10 mmol, 981 mg)

• Pentan-2-amine (1.2 equiv, 12 mmol, 1.04 g)

• Yttrium(III) chloride (YCl₃) (1 mol%, 0.1 mmol, 19.5 mg)

• Dichloromethane (DCM) and Brine (for workup)

Step-by-Step Methodology:

Step 1: Catalyst Activation & Substrate Mixing

• In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add 19.5 mg of YCl₃.

• Add 981 mg of cyclohexene oxide directly to the flask. Stir for 5 minutes at room temperature.

  • Causality: Pre-mixing the epoxide with the Lewis acid allows for the coordination complex to form, polarizing the C-O bond prior to the introduction of the nucleophile.

Step 2: Nucleophilic Addition

• Place the flask in a room-temperature water bath (to act as a heat sink for any mild exotherm).

• Add 1.04 g of pentan-2-amine dropwise over 10 minutes.

• Seal the flask and stir vigorously at 25°C for 1 hour.

  • Causality: The dropwise addition prevents localized heating and maintains a high amine-to-epoxide ratio in the micro-environment of the drop, further suppressing dialkylation.

Step 3: In-Process Quality Control (Validation Checkpoint)

• After 1 hour, pull a 5 µL aliquot, dissolve in 1 mL DCM, and spot on a silica TLC plate.

• Elute with DCM:MeOH (9:1) and visualize using a KMnO₄ stain.

  • Validation: The epoxide starting material (high Rf) should be completely absent. The appearance of a single, polar spot (lower Rf) confirms complete conversion. If epoxide remains, continue stirring for 30 minutes.

Step 4: Quench and Extraction

• Once conversion is validated, dilute the crude solvent-free mixture with 15 mL of DCM.

• Wash the organic layer with 10 mL of saturated aqueous NaHCO₃, followed by 10 mL of brine.

  • Causality: The basic wash neutralizes and removes the YCl₃ catalyst into the aqueous phase, preventing any reverse reactions or complexation during concentration.

Step 5: Isolation

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Remove the slight excess of unreacted pentan-2-amine by applying high vacuum (0.1 mbar) at 40°C for 2 hours.

  • Validation: H-NMR of the resulting crude oil should show a clean integration of the diagnostic carbinol proton (CH-OH) at ~3.1 ppm, with no tertiary amine signals present.

References

• Chiral 1,2-Amino Alcohols and 1,2-Diamines Derived from Cyclohexene Oxide Source: Thieme Connect URL:[Link]

• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols Source: Journal of Synthetic Chemistry URL:[Link]

• Highly regioselective ring-opening of epoxides with amines: a metal- and solvent-free protocol for the synthesis of β-amino alcohols Source: Chemical Communications (RSC Publishing) URL:[Link]

• Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions Source: SciELO México URL:[Link]

• YCl₃-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions Source: MDPI URL:[Link]

Sources

• 1. jsynthchem.com [jsynthchem.com]
• 2. Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions [scielo.org.mx]
• 3. mdpi.com [mdpi.com]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 5. Highly regioselective ring-opening of epoxides with amines: a metal- and solvent-free protocol for the synthesis of β-amino alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification &amp; Recrystallization of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with sterically hindered secondary amino alcohols.

Due to its structural features—a cyclohexane ring, a secondary hydroxyl group, and a bulky pentan-2-yl substituted amine—2-[(Pentan-2-yl)amino]cyclohexan-1-ol typically presents as a viscous oil in its free base form. This physical state makes direct crystallization difficult and makes the compound prone to trapping impurities. To achieve high purity, the optimal strategy involves a rigorous acid-base extraction followed by conversion to a stable, crystalline hydrochloride salt[1].

Physicochemical Data & Solvent Strategy

Understanding the physical properties of your target molecule is the foundation of a successful purification strategy. The table below summarizes the critical parameters that dictate solvent selection and workflow design.

Property	Value / Characteristic	Impact on Purification Strategy
Molecular Weight	185.31 g/mol	Determines stoichiometric equivalents for acid addition during salt formation.
pKa (Conjugate Acid)	~9.5 – 10.0	Requires an aqueous pH > 12 for free base extraction, and pH < 2 for aqueous washing.
Physical State (Free Base)	Viscous oil / low-melting solid	Difficult to crystallize directly; prone to trapping solvent and undergoing oxidation.
Physical State (HCl Salt)	Crystalline solid	The ideal form for isolation, long-term storage, and high-efficiency recrystallization[1].
Solubility (Free Base)	High in DCM, EtOAc, Et₂O	Allows for efficient extraction from basic aqueous layers.
Solubility (HCl Salt)	High in H₂O, MeOH; Low in Et₂O, Heptane	Enables anti-solvent crystallization using alcohol/ether or hydro-organic mixtures[2].

Core Experimental Workflows

The following protocols form a self-validating system designed to isolate the target compound while systematically eliminating neutral, acidic, and inorganic impurities.

Fig 1. Standard purification workflow for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol.

Protocol A: Free Base Isolation via Acid-Base Extraction

Causality: This protocol exploits the pH-dependent solubility of the amine to separate it from non-basic organic byproducts.

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc).

• Acidic Extraction: Extract the organic layer with 1.0 M HCl (aq).

  • Mechanism: The secondary amine is protonated, migrating to the aqueous layer as a water-soluble ammonium salt. Neutral and acidic impurities remain in the EtOAc.

• Organic Wash: Wash the acidic aqueous layer twice with Dichloromethane (DCM).

  • Validation Step: Spot the DCM wash on a TLC plate and stain with Ninhydrin. A negative result confirms no amine is being lost to the organic wash.

• Basification: Cool the aqueous layer to 0 °C in an ice bath. Slowly add 2.0 M NaOH (aq) dropwise while stirring until the pH is > 12 (verify with pH paper).

  • Mechanism: Deprotonates the ammonium salt back to the lipophilic free base, which will visibly separate as a cloudy emulsion or oil.

• Final Extraction: Extract the aqueous layer with fresh EtOAc (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the isolated free base.

Protocol B: Hydrochloride Salt Formation & Recrystallization

Causality: Converting the free base to a hydrochloride salt stabilizes the amine moiety, preventing oxidative degradation and facilitating purification via crystallization[1].

• Dissolution: Dissolve the isolated free base in a minimal volume of anhydrous Isopropanol (IPA).

• Salt Formation: Under a nitrogen atmosphere at 0–5 °C, dropwise add 1.05 equivalents of 4M HCl in dioxane.

  • Mechanism: Using anhydrous ethereal HCl prevents the introduction of water, which would solubilize the resulting salt and inhibit precipitation.

• Isolation: Stir for 1 hour. Filter the resulting crude hydrochloride salt precipitate and wash with cold diethyl ether.

• Recrystallization: Dissolve the crude salt in a minimum amount of boiling Ethanol. Slowly add Diethyl Ether (anti-solvent) dropwise until the cloud point is reached[3]. Allow the solution to cool undisturbed to room temperature, then transfer to 4 °C overnight.

• Validation Step: Filter the pure crystals and determine the melting point. A sharp melting point range (< 2 °C variance) indicates high crystalline purity.

Troubleshooting Guide & FAQs

Fig 2. Troubleshooting logic tree for resolving liquid-liquid phase separation (oiling out).

Q: My product oils out instead of forming crystals during the salt formation step. How do I force crystallization? A: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the solute is depressed below the saturation temperature of the solvent system. This is common with sterically hindered amino alcohols. To resolve this:

• Adjust the Solvent System: Decrease the overall polarity by adding a non-polar anti-solvent like Methyl tert-butyl ether (MTBE) or heptane.

• Seeding: Add a microscopic seed crystal at the exact cloud point to provide a nucleation site.

• Temperature Control: Avoid crashing the temperature in an ice bath immediately. Cool the solution slowly (e.g., 0.5 °C/min) to favor thermodynamic crystal lattice growth over kinetic phase separation.

Q: The isolated free base turns cloudy or yellow upon standing on the benchtop. What is happening? A: Secondary amino alcohols are highly susceptible to two degradation pathways: air oxidation (which causes yellowing) and reaction with atmospheric carbon dioxide to form insoluble carbamate salts (which causes cloudiness/crusting). Always store the free base under an inert atmosphere (Argon or N₂) or, ideally, immediately convert it to the stable hydrochloride salt for long-term storage[1].

Q: My synthesis yielded a mixture of diastereomers. How can I isolate a specific stereoisomer? A: 2-[(Pentan-2-yl)amino]cyclohexan-1-ol contains multiple stereocenters (at the cyclohexane ring and the pentyl chain). Diastereomeric resolution can be achieved by forming salts with chiral resolving agents. Reacting the mixture with chiral acids such as (R)-2-methoxyphenylacetic acid or L-tartaric acid in an aqueous or hydro-organic solvent allows for the separation of specific diastereomeric salts via fractional crystallization[4].

Q: Can I use aqueous HCl instead of anhydrous ethereal HCl for salt formation? A: It is highly discouraged. Amino alcohol hydrochlorides are extremely hygroscopic and highly soluble in water[2]. Using aqueous HCl will introduce water into your organic solvent system, preventing the salt from precipitating and requiring a tedious and heat-sensitive water evaporation step that often leads to compound degradation.

References

• Title: Process for the purification of an aminoalcohol Source: US Patent 5866719A URL
• Title: Preparation method and intermediate of optically active trans-2-aminocyclohexanol Source: CN Patent 101743218B URL
• Title: Process for the preparation of amino-alcohols Source: US Patent 2243977A URL
• Title: Practical Synthesis of Enantiomerically Pure β2-Amino Acids via Proline-Catalyzed Diastereoselective Aminomethylation of Aldehydes Source: Journal of the American Chemical Society URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]
• 3. US2243977A - Process for the preparation of amino-alcohols - Google Patents [patents.google.com]
• 4. CN101743218B - Preparation method and intermediate of optically active trans-2-aminocyclohexanol - Google Patents [patents.google.com]

Technical Support Center: Stability &amp; Storage of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals mitigate the oxidative degradation of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol. This compound, a sterically hindered β -amino alcohol, presents unique stability challenges during long-term storage. This guide bypasses generic advice, focusing instead on the mechanistic causality of degradation and providing self-validating protocols to ensure absolute sample integrity.

Part 1: Mechanistic FAQs (Understanding the Vulnerability)

Q1: Why does 2-[(Pentan-2-yl)amino]cyclohexan-1-ol degrade even when stored in sealed amber bottles at 4°C? A1: The molecule possesses two distinct nucleophilic and oxidizable centers: a secondary amine and a secondary alcohol. While amber glass prevents UV-induced photolysis, it does not stop auto-oxidation. Trace amounts of transition metal ions (e.g., Fe²⁺, Cu²⁺) can leach from low-quality glass or excipients, acting as powerful catalysts for oxidation[1]. These metals catalyze the auto-oxidation of the secondary amine into hydroxylamines or nitrones. Concurrently, the secondary alcohol can oxidize into a β -amino ketone. Because β -amino ketones are highly reactive, they spontaneously undergo further condensation or polymerization, which typically manifests as a yellow or brown discoloration in your storage vessel.

Q2: Will standard nitrogen blanketing completely halt this degradation? A2: No. While nitrogen blanketing displaces atmospheric oxygen in the headspace, it fails to remove dissolved oxygen within the liquid phase. Furthermore, molecular oxygen may not be the rate-limiting factor if reactive oxygen species (ROS) or trace peroxides are already present in your solvents[2]. To establish a true zero-oxygen baseline, a rigorous 2 must be employed prior to inerting[2].

Q3: How do I choose between a radical scavenger and a metal chelator for stabilization? A3: The choice depends on the specific oxidation mechanism dominating your matrix. Metal-catalyzed oxidation is a site-specific process where the addition of standard antioxidants might actually accelerate the reaction by cycling the metal's redox state[3]. If trace metals are the initiator, a chelator like EDTA is required[3]. If degradation is driven by non-site-specific auto-oxidation (free radicals), free radical scavengers (such as BHT or methimazole) are necessary to halt chain-propagation[4].

Fig 1. Divergent oxidative degradation pathways of the β-amino alcohol.

Part 2: Troubleshooting Guide

Issue: The formulated compound develops a yellow/brown tint and shows a >2% assay drop after 3 months in storage. Root Cause: The appearance of color in aliphatic amino alcohols is almost exclusively tied to the polymerization of β -amino ketone degradants or the formation of highly conjugated nitrones. This indicates that the primary packaging or the formulation matrix is failing to suppress oxidative initiation.

Fig 2. Troubleshooting workflow for identifying and mitigating auto-oxidation.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include internal controls that empirically prove the success or failure of the stabilization strategy without relying on assumptions.

Protocol 1: Freeze-Pump-Thaw Degassing & Inerting

Causality: Purging the headspace of a container with nitrogen leaves dissolved oxygen in the liquid phase untouched. The Freeze-Pump-Thaw (FPT) method forces dissolved gases out of the liquid lattice under vacuum, while Argon (which is heavier than air and nitrogen) provides an impenetrable protective blanket.

Step-by-Step Methodology:

• Preparation: Transfer the liquid 2-[(Pentan-2-yl)amino]cyclohexan-1-ol (or its solution) into a heavy-walled Schlenk flask. Add a luminescent dissolved oxygen (DO) sensor probe (e.g., a Ruthenium-complex patch) to the inside of the flask. This is your self-validating control.

• Freezing: Submerge the flask in a liquid nitrogen bath until the contents are completely frozen solid.

• Pumping: Open the flask to a high-vacuum line ( <0.1 Torr) for 10–15 minutes to evacuate the atmospheric headspace.

• Thawing: Isolate the flask from the vacuum and allow it to thaw at room temperature. You will observe vigorous bubbling as trapped dissolved oxygen is released into the newly created vacuum.

• Cycling: Repeat steps 2–4 for a minimum of three cycles, or until no further gas evolution is observed during the thawing phase.

• Inerting: After the final thaw, backfill the flask with Ultra-High Purity (UHP) Argon.

• Validation Check: Read the luminescent DO probe. The fluorescence should not be quenched, confirming dissolved O2 is at absolute zero. Transfer the material to PTFE-lined, acid-washed borosilicate glass containers inside an Argon-filled glovebox.

Protocol 2: Mechanistic Forced Degradation Study

Causality: You cannot select the correct stabilizer without knowing the exact degradation pathway. This protocol uses a differential matrix to isolate the root cause (metal catalysis vs. radical auto-oxidation).

Step-by-Step Methodology:

• Matrix Preparation: Prepare four 10 mg/mL solutions of the compound in your intended storage solvent:

  • Sample A (Control): No additives.

  • Sample B (Radical Trap): Add 0.05% w/v BHT.

  • Sample C (Chelator): Add 0.05% w/v EDTA.

  • Sample D (Synergistic): Add 0.05% BHT + 0.05% EDTA.

• Stress Induction: Subject all four samples to ICH Q1B oxidative stress conditions (40°C, open to air, intense visible light) for 14 days.

• Analytical Quantification: Pull aliquots at Day 0, Day 7, and Day 14. Analyze via HPLC-MS to quantify the remaining parent compound and the specific masses of the N-oxide/nitrone degradants.

• Self-Validation & Interpretation:

  • If Sample B degrades just as fast as A, but C is stable, your issue is exclusively metal-catalyzed oxidation.

  • If Sample C degrades but B is stable, your issue is non-site-specific radical auto-oxidation.

  • If only D is stable, both mechanisms are active.

Part 4: Quantitative Data & Storage Projections

The following table summarizes the expected stabilization outcomes and shelf-life projections based on the mitigation strategies applied to secondary amino alcohols.

Storage Condition / Additive	Headspace Gas	Dissolved O2 Status	Projected Shelf-Life (25°C)	Primary Degradant Formed
Ambient Air (Control)	Air (~21% O₂ )	Saturated	< 1 Month	Nitrone / β -amino ketone
N₂ Blanketing Only	N₂ (<1% O₂)	Moderate	3–6 Months	Hydroxylamine
Ambient + 0.1% BHT	Air (~21% O₂)	Saturated	6–9 Months	β -amino ketone (slowed)
Argon + Freeze-Pump-Thaw	Argon (~0% O₂)	Negligible	> 12 Months	None detected
Argon + FPT + 0.05% EDTA	Argon (~0% O₂)	Negligible	> 24 Months	None detected

References

• Stabilization of Pharmaceuticals to Oxidative Degradation Source: USPTO / Google Patents Grounding URL
• Inhibition of amine oxidation (US20120271026A1)
• Technical Support Center: Oxidative Degradation of Amine-Based Compounds Source: Benchchem URL
• Chemical instability of protein pharmaceuticals: Mechanisms of oxidation and strategies for stabilization Source: PubMed / NIH URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. Chemical instability of protein pharmaceuticals: Mechanisms of oxidation and strategies for stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]

Technical Support Center: Overcoming Steric Hindrance in 2-[(Pentan-2-yl)amino]cyclohexan-1-ol Reactions

Overview

Working with 2-[(Pentan-2-yl)amino]cyclohexan-1-ol presents a unique set of synthetic challenges. This β -amino alcohol features a secondary amine flanked by a highly branched secondary alkyl group (pentan-2-yl) and a bulky cyclohexane ring. This extreme steric congestion physically shields the nitrogen lone pair, drastically reducing its nucleophilicity and altering its basicity[1]. Standard functionalization protocols (like direct SN​2 alkylation or direct acylation) typically fail, leading to poor yields, sluggish kinetics, or undesired chemoselectivity (O-functionalization).

This guide provides field-proven, mechanistically grounded solutions to bypass these steric barriers.

Frequently Asked Questions (Troubleshooting)

Q: I am attempting to N-alkylate 2-[(Pentan-2-yl)amino]cyclohexan-1-ol using an alkyl halide, but I only recover unreacted starting material or observe O-alkylation. How do I force N-alkylation? A: Direct SN​2 alkylation of this specific secondary amine is kinetically forbidden under standard conditions. The causality lies in the 3D spatial arrangement: the branched methyl group of the pentan-2-yl substituent, combined with the axial/equatorial protons of the cyclohexane ring, creates a steric "shield". This physical barrier prevents the electrophile from accessing the nitrogen lone pair to break the sigma-starred antibonding orbital[1]. Forcing the reaction with heat simply redirects the electrophile to the less hindered hydroxyl oxygen. Field-Proven Solution: Abandon direct alkylation and switch to Reductive Amination . By condensing the amine with an aldehyde or ketone, you form an iminium ion intermediate. Because the iminium carbon is sp2 hybridized (planar), it relieves local steric strain, allowing hydride delivery from a reducing agent to successfully form the new C-N bond[2].

Q: When reacting this substrate with acetyl chloride, I get a messy mixture of O-acyl, N-acyl, and N,O-diacyl products. How can I achieve strict chemoselectivity for the N-acyl product? A: Acyl transfer reactions often exhibit a kinetic preference for alcohols over hindered amines[3]. The hydroxyl group on the cyclohexane ring is significantly less hindered than the pentan-2-yl-substituted nitrogen, leading to rapid, preferential O-acylation. Field-Proven Solution: Exploit thermodynamic control via O-to-N Acyl Migration . Because this is a β -amino alcohol, the oxygen and nitrogen are in a 1,2-relationship. By intentionally allowing the O-acylation to occur first, and subsequently treating the mixture with a mild base (e.g., Et3​N or NaOH), you deprotonate the amine. The nitrogen lone pair then attacks the adjacent ester carbonyl through a highly favored 5-membered cyclic transition state. The acyl group migrates to the nitrogen because amides are thermodynamically more stable than esters due to superior resonance stabilization. Alternatively, utilizing specialized N-acyl DBN tetraphenylborate salts can directly force N-acylation without migration[4].

Q: My reductive amination with a bulky ketone is failing even when using sodium triacetoxyborohydride ( NaBH(OAc)3​ ). What is the next troubleshooting step? A: When both coupling partners are sterically encumbered, the initial iminium ion formation becomes the rate-limiting step. Standard borohydrides are not Lewis acidic enough to drive the condensation equilibrium forward against severe steric repulsion. Field-Proven Solution: Implement a Lewis Acid-Promoted Silane Reduction . Utilizing a strong Lewis acid like Zn(ClO4​)2​ or InCl3​ in combination with triethylsilane ( Et3​SiH ) dramatically accelerates the reaction. The Lewis acid strongly coordinates to the carbonyl oxygen, increasing its electrophilicity to force iminium formation, while the silane provides a compact, highly active hydride source capable of penetrating the congested steric environment[5].

Quantitative Data: Methodological Comparison

The following table summarizes the expected outcomes when applying different synthetic strategies to 2-[(Pentan-2-yl)amino]cyclohexan-1-ol.

Strategy	Reagents	Target Bond	Typical Yield (%)	Chemoselectivity	Reaction Time
Direct Alkylation	R-X, K2​CO3​ , DMF	C-N	< 10%	Poor (O-alkylation dominates)	24-48h
Standard Reductive Amination	Aldehyde, NaBH(OAc)3​	C-N	75-85%	Excellent (N-selective)	12h
Lewis-Acid Reductive Amination	Ketone, Zn(ClO4​)2​ , Et3​SiH	C-N	85-95%	Excellent (N-selective)	4-6h
Direct Acylation	Acyl Chloride, Et3​N	C=O-N	30-40%	Poor (Mixtures formed)	2h
O-to-N Migration Acylation	1. Acyl Chloride 2. NaOH	C=O-N	90-95%	Excellent (N-selective)	4h

Experimental Protocols (Self-Validating Systems)

Protocol 1: Chemoselective N-Acylation via O-to-N Migration

This protocol utilizes thermodynamic control to ensure 100% chemoselectivity, bypassing the kinetic steric block at the nitrogen.

• O-Acylation (Kinetic Step): Dissolve 2-[(Pentan-2-yl)amino]cyclohexan-1-ol (1.0 eq) in anhydrous DCM (0.2 M). Add Et3​N (1.5 eq) and cool to 0 °C. Dropwise add the desired acyl chloride (1.1 eq). Stir for 1 hour.

• Validation Check 1: Run a TLC (Hexanes/EtOAc). The O-acyl intermediate will appear as a new, less polar spot (higher Rf​ ) compared to the starting material, as the polar hydroxyl group is now masked.

• Migration (Thermodynamic Step): Evaporate the DCM. Redissolve the crude mixture in THF/Water (1:1). Add NaOH (2.0 eq) and stir at room temperature for 3 hours.

• Validation Check 2: Run a second TLC. The spot will drop significantly in Rf​ (becoming more polar). This confirms the acyl group has migrated to the nitrogen, re-exposing the free hydroxyl group.

• Workup: Extract with EtOAc, wash with brine, dry over MgSO4​ , and concentrate.

Protocol 2: Lewis Acid-Promoted Reductive Amination

This protocol forces iminium formation using a Lewis acid, followed by reduction with a sterically unencumbered silane.

• Iminium Formation: In a flame-dried flask, combine 2-[(Pentan-2-yl)amino]cyclohexan-1-ol (1.0 eq) and the target ketone (1.0 eq) in anhydrous Methanol (0.3 M). Add Zn(ClO4​)2​⋅6H2​O (0.5 eq) as the Lewis acid catalyst. Stir at room temperature for 30 minutes.

• Reduction: Add Triethylsilane ( Et3​SiH , 2.0 eq) dropwise to the mixture. Stir at 50 °C for 4-6 hours.

• Validation Check: Monitor the reaction via GC-MS. The generation of triethylsilanol ( Et3​SiOH ) as a byproduct is a direct, self-validating indicator that hydride delivery to the iminium ion is successfully occurring.

• Workup: Quench with saturated NaHCO3​ , extract with DCM, dry, and purify via flash chromatography.

Mechanistic & Troubleshooting Workflows

Pathway of chemoselective N-acylation via O-to-N acyl migration.

Troubleshooting logic tree for N-alkylation of hindered secondary amines.

References

• Secondary Amine Formation from Reductive Amination of Carbonyl Compounds Promoted by Lewis Acid Using the InCl3/Et3SiH System Source: Organic Letters (ACS Publications) URL:[Link]

• Enhanced Rate and Selectivity by Carboxylate Salt as a Basic Cocatalyst in Chiral N-Heterocyclic Carbene-Catalyzed Asymmetric Acylation of Secondary Alcohols Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• N-Acyl DBN Tetraphenylborate Salts as N-Acylating Agents Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• A Reductive Aminase Switches to Imine Reductase Mode for a Bulky Amine Substrate Source: ACS Catalysis (via NIH PubMed Central) URL:[Link]

• Steric Hinderance and Basicity: Acidity Trends of Substituted Amines Source: r/Mcat (Reddit Educational Archives) URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of GC-MS Methods for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol Detection

In the evolving landscape of novel psychoactive substances (NPS), the demand for robust, reliable, and validated analytical methods is paramount for researchers, forensic scientists, and drug development professionals. This guide provides an in-depth, experience-driven comparison and validation protocol for the detection of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, a representative amino alcohol compound, using Gas Chromatography-Mass Spectrometry (GC-MS).

The narrative moves beyond a simple checklist of validation parameters. It delves into the causality behind experimental choices, grounding every protocol in the principles of scientific integrity as outlined by leading regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4][5][6] This ensures that the described methodologies form a self-validating system, generating data that is not only accurate but also defensible.

The Analytical Challenge: Amino Alcohols and the Need for Derivatization

The target analyte, 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, possesses two polar functional groups: a secondary amine and a hydroxyl group. These groups are problematic for direct GC analysis as they can lead to poor peak shape, low volatility, and thermal degradation in the hot injection port and column.

To overcome this, derivatization is a critical sample preparation step. The most common methods for compounds with active hydrogens are silylation, acylation, and alkylation.[7] Silylation, which replaces the active hydrogens with a non-polar silyl group (e.g., trimethylsilyl, TMS), is often the preferred choice.[7][8] This process increases the compound's volatility and thermal stability, resulting in sharper, more symmetrical chromatographic peaks and improved sensitivity.

Method Validation: A Pillar of Trustworthy Data

The objective of method validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[5][6] For quantitative analysis of an NPS in a given matrix, this involves a comprehensive evaluation of several key performance characteristics.[9]

The following sections detail the experimental protocols for validating a GC-MS method for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, structured according to internationally recognized guidelines.[4][10]

Specificity and Selectivity

Why it Matters: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[6][11] Selectivity is the ability to differentiate the analyte from other substances.[12][13] For a GC-MS method, this means ensuring that no other compound in the sample co-elutes with the analyte and produces a similar mass spectrum, which could lead to a false positive or inaccurate quantification.

Experimental Protocol: Specificity Assessment

• Analyze Blank Matrix: Obtain six independent sources of the blank matrix (e.g., drug-free urine, plasma, or solvent) and analyze them to identify any interfering peaks at the retention time of the target analyte.

• Analyze Structurally Similar Compounds: If available, analyze compounds with closely related structures to demonstrate that the method can distinguish them from the target analyte based on retention time and mass spectrum.

• Spike and Analyze: Spike the blank matrix with the analyte and potential interferents. Analyze the sample to confirm that the analyte peak is well-resolved from all other components.

• Acceptance Criteria: The blank matrix should show no significant interference (e.g., <20% of the lower limit of quantitation signal) at the retention time and mass-to-charge ratios (m/z) used for the analyte.

Linearity and Range

Why it Matters: Linearity demonstrates a proportional relationship between the concentration of the analyte and the instrument's response over a defined range.[6] This is fundamental for accurate quantification. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

Experimental Protocol: Linearity and Range Determination

• Prepare Calibration Standards: Prepare a stock solution of the derivatized analyte. Perform serial dilutions to create a minimum of five calibration standards spanning the expected concentration range.

• Analyze Standards: Analyze each calibration standard in triplicate.

• Construct Calibration Curve: Plot the average peak area response against the corresponding concentration.

• Perform Linear Regression: Apply a linear regression model to the data. The use of a weighting factor (e.g., 1/x or 1/x²) may be necessary if the variance is not constant across the range.

• Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% for the lowest standard).

Accuracy and Precision

Why it Matters: Accuracy refers to the closeness of the measured value to the true value, while precision measures the degree of scatter between a series of measurements.[14] These parameters ensure that the method provides reliable and reproducible results.[9] Precision is typically evaluated at three levels: repeatability (intra-day), intermediate precision (inter-day), and reproducibility (inter-laboratory).

Experimental Protocol: Accuracy and Precision Assessment

• Prepare Quality Control (QC) Samples: Prepare QC samples in the appropriate matrix at a minimum of three concentration levels: low, medium, and high.

• Intra-day (Repeatability): Analyze five replicates of each QC level on the same day.

• Inter-day (Intermediate Precision): Analyze five replicates of each QC level on at least three different days.

• Calculate Accuracy and Precision:

  • Accuracy: Expressed as the percent relative error (%RE) from the nominal concentration.

  • Precision: Expressed as the percent relative standard deviation (%RSD).

• Acceptance Criteria: The mean accuracy should be within ±15% of the nominal values, and the precision (%RSD) should not exceed 15%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Why it Matters: The LOD is the lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.[15][16] The LOQ is the lowest amount of an analyte that can be quantitatively determined with suitable precision and accuracy.[6][15][17] These parameters define the sensitivity of the method.

Experimental Protocol: LOD and LOQ Estimation

• Based on Signal-to-Noise Ratio:

  • Analyze samples with known low concentrations of the analyte.

  • Determine the concentration at which the signal-to-noise (S/N) ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ is the standard deviation of the response (can be estimated from the y-intercept of the regression line or from blank measurements) and S is the slope of the calibration curve.

• Confirmation: The LOQ must be confirmed by analyzing a minimum of five samples at the proposed concentration and demonstrating that the precision and accuracy criteria are met.

Robustness

Why it Matters: Robustness measures the capacity of a method to remain unaffected by small, deliberate variations in method parameters.[18][19] This provides an indication of its reliability during routine use.[9]

Experimental Protocol: Robustness Testing

• Identify Critical Parameters: Identify GC-MS parameters that could potentially affect the results (e.g., GC oven temperature ramp, carrier gas flow rate, injection port temperature).

• Introduce Small Variations: Analyze a mid-level QC sample while making small, deliberate changes to these parameters one at a time. For example:

  • Oven temperature: ± 5°C

  • Flow rate: ± 10%

  • Injection temperature: ± 10°C

• Evaluate Impact: Assess the effect of these changes on system suitability parameters like peak shape, retention time, and the quantitative result.

• Acceptance Criteria: The results of the analysis should not be significantly impacted by the variations, and system suitability criteria should still be met.

Data Presentation and Comparison

A validated GC-MS method provides a powerful tool for the targeted analysis of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol. However, it is beneficial to compare its performance with alternative techniques. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is a common alternative, particularly for polar and thermally labile compounds.

Table 1: Hypothetical Validation Summary for GC-MS Method

Validation Parameter	Acceptance Criteria	Hypothetical Result	Pass/Fail
Specificity	No interference at analyte RT	No interferences detected	Pass
Linearity (R²)	≥ 0.99	0.998	Pass
Range	10 - 1000 ng/mL	10 - 1000 ng/mL	Pass
Accuracy (%RE)	± 15%	-5.2% to +8.5%	Pass
Precision (%RSD)	≤ 15%	≤ 9.8%	Pass
LOD	S/N ≥ 3	3 ng/mL	Pass
LOQ	S/N ≥ 10; Acc/Prec met	10 ng/mL	Pass
Robustness	No significant impact	No significant impact observed	Pass

Table 2: Performance Comparison: GC-MS vs. LC-MS/MS

Feature	GC-MS (with Derivatization)	LC-MS/MS (Direct Analysis)	Rationale & Insights
Sample Preparation	Multi-step (extraction, derivatization)	Simpler (dilute-and-shoot or SPE)	LC-MS/MS often requires less sample prep, increasing throughput.[20]
Selectivity	High (Chromatography + Mass Spec)	Very High (Chromatography + MS/MS)	The MS/MS fragmentation provides an extra layer of specificity.
Sensitivity (LOQ)	Good (ng/mL range)	Excellent (sub-ng/mL to pg/mL)	LC-MS/MS is generally more sensitive for this class of compounds.
Throughput	Moderate (longer GC run times)	High (shorter LC run times)	Derivatization adds significant time to the GC-MS workflow.
Cost	Lower instrument cost	Higher instrument cost	GC-MS systems are typically less expensive to acquire and maintain.
Robustness	Generally high; derivatization can add variability	High; matrix effects can be a challenge	Both techniques are robust, but sources of variability differ.[21]

Visualizing the Workflow

Diagrams are essential for clearly communicating complex analytical processes.

Caption: GC-MS experimental workflow for derivatized amino alcohol analysis.

Caption: Logical relationships between key analytical method validation parameters.

Conclusion

The validation of a GC-MS method for detecting 2-[(Pentan-2-yl)amino]cyclohexan-1-ol is a rigorous but essential process for ensuring data quality and reliability. While requiring a derivatization step, a fully validated GC-MS method offers a specific, accurate, and robust tool for quantitative analysis. The choice between GC-MS and a more sensitive alternative like LC-MS/MS will depend on the specific requirements of the laboratory, including desired sensitivity, sample throughput, and budget. By following the structured validation protocols outlined in this guide, which are grounded in authoritative international standards, researchers can develop and implement analytical methods with the highest degree of scientific integrity.

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• Vertex AI Search. (n.d.). Selectivity versus specificity in chromatographic analytical methods | Request PDF. Retrieved March 28, 2026, from [Link]

• U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation Guidance for Industry. FDA. Retrieved March 28, 2026, from [Link]

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• AIT Bioscience. (2025, February 7). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved March 28, 2026, from [Link]

• Federal Register. (2022, November 7). M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. Retrieved March 28, 2026, from [Link]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. Retrieved March 28, 2026, from [Link]

• Chromatography Today. (n.d.). What Does Specificity Mean in Chromatography?. Retrieved March 28, 2026, from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved March 28, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Determination of Detection Limits and Quantitation Limits for Compounds in a Database of GC/MS by FUMI Theory. PMC. Retrieved March 28, 2026, from [Link]

• PubMed. (1994, July). Limit of detection (LOD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs. Retrieved March 28, 2026, from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. Retrieved March 28, 2026, from [Link]

• IntechOpen. (2014, February 26). Limit of Detection and Limit of Quantification Determination in Gas Chromatography. Retrieved March 28, 2026, from [Link]

• ICH. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved March 28, 2026, from [Link]

• McDowall Consulting. (n.d.). IS YOUR METHOD SPECIFIC OR JUST SELECTIVE?. Retrieved March 28, 2026, from [Link]

• Scribd. (n.d.). The Robustness and Ruggedness Tests For The GC-MS. Retrieved March 28, 2026, from [Link]

• Slideshare. (n.d.). ICH Q2 Analytical Method Validation. Retrieved March 28, 2026, from [Link]

• ResearchGate. (2001, January). Selectivity and specificity in chromatography. Retrieved March 28, 2026, from [Link]

• European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved March 28, 2026, from [Link]

• Sisu@UT. (n.d.). 2. Selectivity and identity confirmation – Validation of liquid chromatography mass spectrometry (LC-MS) methods. Retrieved March 28, 2026, from [Link]

• LabRulez GCMS. (n.d.). Improving GC-MS Method Robustness and Cycle Times Using Capillary Flow Technology and Backflushing. Retrieved March 28, 2026, from [Link]

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• Preprints.org. (2024, December 13). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. Retrieved March 28, 2026, from [Link]

• ResearchGate. (2022, November). Determination of Aminoalcohols as Silyl Derivatives with Three Derivatizing Agents by Gas Chromatography with Mass Spectrometry Detection | Request PDF. Retrieved March 28, 2026, from [Link]

• ResearchGate. (n.d.). Robustness data of the analytical method for the measurement of target gas components. Retrieved March 28, 2026, from [Link]

• Chromatography Online. (2021, May 1). Going Low: Understanding Limit of Detection in Gas Chromatography (GC). Retrieved March 28, 2026, from [Link]

• Chemistry LibreTexts. (2023, August 29). Derivatization. Retrieved March 28, 2026, from [Link]

• ResearchGate. (n.d.). Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples | Request PDF. Retrieved March 28, 2026, from [Link]

• University of Regensburg. (2009, July 17). Amino acid analysis in biological fluids by GC-MS. Retrieved March 28, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Determination of a robust headspace GC-MS/MS method for analysis of ethyl alcohol and acetaldehyde: clinical application to pharmacokinetics study. PMC. Retrieved March 28, 2026, from [Link]

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Synthesis Comparison Guide: Reproducibility of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol Pathways

For researchers and drug development professionals, the reproducible synthesis of sterically hindered 1,2-amino alcohols is a critical hurdle. The target molecule, 2-[(pentan-2-yl)amino]cyclohexan-1-ol , features a cyclohexane ring substituted with a hydroxyl group and a bulky secondary aliphatic amine. Controlling the relative stereochemistry (cis vs. trans) across the cyclohexane ring while managing the steric bulk of the pentan-2-yl group dictates the scalability and efficiency of the synthesis.

This guide objectively compares the two primary synthetic pathways for this molecule: Epoxide Aminolysis (Pathway A) and Reductive Amination (Pathway B), evaluating their mechanistic causality, stereoselectivity, and overall reproducibility.

Mechanistic Pathways & Causality

Pathway A: Epoxide Aminolysis (The Stereospecific Route)

The reaction of cyclohexene oxide with pentan-2-amine is a classic ring-opening reaction. Because epoxides possess significant ring strain (~13 kcal/mol), they readily undergo nucleophilic attack 1[1]. The causality behind the exceptional reproducibility of this route lies in its strict SN2 trajectory. The amine must attack the oxirane carbon from the backside (anti-periplanar), forcing the resulting hydroxyl and amine groups into a strict trans-diaxial arrangement, which subsequently relaxes into the more stable trans-diequatorial conformation.

Fig 1: Stereospecific SN2 aminolysis of cyclohexene oxide yielding the pure trans-isomer.

Pathway B: Reductive Amination (The Versatile Route)

An alternative approach is the reductive amination of 2-hydroxycyclohexanone with pentan-2-amine 2[3]. In this pathway, the amine condenses with the ketone to form a planar imine/iminium intermediate. The causality of its lower reproducibility stems from this planarity: the incoming hydride (from a reducing agent like NaBH(OAc)₃) can attack from either the axial or equatorial face. While the adjacent hydroxyl group provides some steric shielding, it is insufficient to prevent the formation of a diastereomeric mixture of cis and trans isomers. Furthermore, α-hydroxy ketones are prone to dimerization and oxidation 4[5], complicating the starting material's purity.

Fig 2: Reductive amination of 2-hydroxycyclohexanone leading to a diastereomeric mixture.

Experimental Protocols (Self-Validating Workflows)

To ensure high scientific integrity, the following protocols are designed as self-validating systems, incorporating specific analytical checkpoints to verify the success and stereochemical outcome of the reaction.

Protocol A: Aqueous Aminolysis of Cyclohexene Oxide

This protocol utilizes hot water, which acts simultaneously as a solvent, reactant, and modest acid catalyst by hydrogen-bonding to the epoxide oxygen, thereby avoiding toxic metal catalysts 6[6].

• Reaction Setup: In a 50 mL heavy-walled pressure vessel, combine cyclohexene oxide (10.0 mmol, 980 mg) and pentan-2-amine (12.0 mmol, 1.05 g) in 10 mL of deionized water.

• Execution: Seal the vessel and heat the biphasic mixture to 60 °C with vigorous stirring for 12 hours. The reaction mixture will gradually become homogeneous as the amphiphilic amino alcohol product forms.

• Workup: Cool to room temperature. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Self-Validation (NMR): Analyze the crude product via ¹H NMR (CDCl₃). The complete disappearance of the epoxide protons (multiplet at ~3.1 ppm) validates conversion. The appearance of a new multiplet at ~3.2 ppm (axial CH-OH) with a large trans-diaxial coupling constant (J ≈ 10 Hz) self-validates the exclusive formation of the trans-diastereomer.

Protocol B: Reductive Amination of 2-Hydroxycyclohexanone

• Imine Formation: In a flame-dried round-bottom flask, dissolve 2-hydroxycyclohexanone (10.0 mmol, 1.14 g) and pentan-2-amine (11.0 mmol, 958 mg) in 30 mL of anhydrous 1,2-dichloroethane (DCE). Stir at room temperature for 2 hours. Causality note: Pre-forming the imine is critical to prevent the premature reduction of the starting ketone.

• Reduction: Cool the mixture to 0 °C using an ice bath. Add sodium triacetoxyborohydride, NaBH(OAc)₃ (15.0 mmol, 3.18 g), portion-wise over 15 minutes. Remove the ice bath and stir for 12 hours at room temperature.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with Dichloromethane (3 x 20 mL). Dry the combined organics over MgSO₄ and concentrate under reduced pressure.

• Self-Validation (TLC & NMR): Perform TLC analysis (10% MeOH in DCM, Ninhydrin stain). The presence of two closely eluting spots validates the formation of the cis and trans mixture. ¹H NMR will confirm this via complex, overlapping multiplets for the carbinol proton, indicating poor diastereoselectivity.

Performance Comparison Data

The table below summarizes the quantitative performance metrics of both pathways, highlighting why Pathway A is the industry standard for reproducible scale-up.

Performance Metric	Pathway A: Epoxide Aminolysis	Pathway B: Reductive Amination
Overall Yield	85 – 95%	60 – 75%
Stereoselectivity (Ring)	>99% trans (Anti-periplanar opening)	~1:1 to 3:1 trans:cis mixture
Atom Economy	100% (Addition reaction)	~75% (Condensation + Reduction)
Scalability	Excellent (Aqueous, catalyst-free)	Moderate (Requires chlorinated solvents)
Substrate Stability	High (Cyclohexene oxide is stable)	Low (Ketol is prone to dimerization)

Conclusion

For the synthesis of 2-[(pentan-2-yl)amino]cyclohexan-1-ol, Pathway A (Epoxide Aminolysis) is vastly superior in terms of reproducibility, atom economy, and stereochemical control. The inherent ring strain and SN2 mechanics of the epoxide guarantee a pure trans-1,2-amino alcohol without the need for complex chromatographic separation. Conversely, Pathway B (Reductive Amination) suffers from poor diastereoselectivity and lower starting material stability, making it unsuitable for rigorous, scalable drug development workflows unless specific enzymatic imine reductases are employed.

References

• Master Organic Chemistry. Epoxide Ring Opening With Base. URL:[Link]

• The Journal of Organic Chemistry (ACS Publications). Hot Water-Promoted Ring-Opening of Epoxides and Aziridines by Water and Other Nucleophiles. URL:[Link]

• ChemCatChem (via ResearchGate). Direct Reductive Amination of Ketones: Structure and Activity of S-Selective Imine Reductases from Streptomyces. URL:[Link]

• Organic Letters (ACS Publications). Direct Amino Acid-Catalyzed Asymmetric Desymmetrization of meso-Compounds: Tandem Aminoxylation/O−N Bond Heterolysis Reactions. URL:[Link]

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A Comprehensive Guide to FTIR Spectrum Analysis and Peak Validation for 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Section 1: Theoretical Foundation of the FTIR Spectrum

The infrared spectrum of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol is dictated by the vibrational modes of its constituent functional groups: a secondary amine, a secondary alcohol, and aliphatic hydrocarbon chains. Each of these groups absorbs infrared radiation at characteristic frequencies, corresponding to the stretching and bending of their chemical bonds.[1]

The key functional groups and their expected vibrational modes are:

• O-H Group (Alcohol): The hydroxyl group is expected to exhibit a strong, broad stretching vibration due to hydrogen bonding.[2]

• N-H Group (Secondary Amine): The secondary amine will show a characteristic N-H stretching vibration, which is typically weaker and sharper than the O-H stretch.[3] An N-H bending vibration may also be observed.

• C-N Group (Amine): The stretching vibration of the carbon-nitrogen bond is a key indicator of the amine functionality.[4]

• C-O Group (Alcohol): The carbon-oxygen single bond stretch of the secondary alcohol provides another crucial peak for identification.[5]

• C-H Groups (Aliphatic): The pentyl and cyclohexyl moieties will produce characteristic stretching and bending vibrations for sp³ hybridized C-H bonds.[6]

Understanding these fundamental absorptions is the first step in a rigorous analysis of the compound's FTIR spectrum.

Section 2: Experimental Protocol for High-Fidelity FTIR Data Acquisition

To ensure the acquisition of a reliable and reproducible FTIR spectrum, a meticulous experimental procedure is paramount. The following protocol outlines the steps for analyzing a liquid sample of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol.

Instrumentation:

• A calibrated Fourier-Transform Infrared (FTIR) spectrometer with a deuterated triglycine sulfate (DTGS) detector.

• Sodium chloride (NaCl) or potassium bromide (KBr) salt plates.[7]

Sample Preparation (Neat Liquid Film Method):

• Plate Cleaning: Ensure the salt plates are impeccably clean and dry to avoid interference from contaminants. This can be achieved by polishing them with a suitable solvent like dry ethanol or methylene chloride and wiping with a lint-free cloth.

• Sample Application: Place a single, small drop of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol onto the center of one salt plate.[8]

• Film Formation: Carefully place the second salt plate on top of the first, and with a gentle rotating motion, spread the sample into a thin, uniform film. Avoid trapping air bubbles between the plates.[7]

• Sample Holder Assembly: Secure the sandwiched plates in the spectrometer's sample holder.

Data Acquisition:

• Background Spectrum: Before running the sample, acquire a background spectrum of the empty sample compartment. This will account for atmospheric water and carbon dioxide, as well as any instrumental artifacts.

• Sample Spectrum: Place the sample holder with the prepared sample into the spectrometer.

• Scan Parameters: For a high-quality spectrum, use the following parameters:

  • Scans: 32-64 scans to improve the signal-to-noise ratio.

  • Resolution: 4 cm⁻¹ is sufficient for most routine analyses.

  • Spectral Range: 4000-600 cm⁻¹.

The following diagram illustrates the workflow for obtaining the FTIR spectrum.

Caption: Workflow for FTIR analysis of a liquid sample.

Section 3: In-depth Spectrum Analysis and Peak Assignment

The FTIR spectrum of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol is characterized by several key absorption bands. The table below provides a detailed assignment of the expected peaks.

Wavenumber Range (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity & Shape
3400 - 3200	O-H (Alcohol)	Stretching (H-bonded)	Strong, Broad
3350 - 3310	N-H (Sec. Amine)	Stretching	Medium, Sharper than O-H
2960 - 2850	C-H (Aliphatic)	Stretching	Strong, Sharp
1470 - 1450	C-H (Aliphatic)	Bending (Scissoring)	Medium
1250 - 1020	C-N (Aliphatic Amine)	Stretching	Medium to Weak
1100 - 1000	C-O (Sec. Alcohol)	Stretching	Strong
910 - 665	N-H (Sec. Amine)	Bending (Wagging)	Medium, Broad

Analysis of Key Spectral Regions:

• 3600-3200 cm⁻¹ (O-H and N-H Stretching Region): This region is crucial for identifying the hydroxyl and secondary amine groups. The O-H stretch from the cyclohexanol moiety will appear as a prominent, broad absorption due to intermolecular hydrogen bonding.[9] Overlapping with this, a sharper, less intense peak corresponding to the N-H stretch of the secondary amine should be discernible.[10] The presence of both a broad and a sharper peak in this region is a strong indicator of the target molecule's structure.

• 3000-2800 cm⁻¹ (C-H Stretching Region): Strong absorptions in this region confirm the presence of the aliphatic pentyl and cyclohexyl groups. These peaks arise from the symmetric and asymmetric stretching vibrations of the C-H bonds.[5]

• 1500-1000 cm⁻¹ (Fingerprint Region): This complex region contains a wealth of structural information. The key peaks to look for are the C-N stretching vibration of the aliphatic amine (typically between 1250-1020 cm⁻¹) and the strong C-O stretching vibration of the secondary alcohol (around 1100-1000 cm⁻¹).[2][4] The presence of both of these peaks provides strong evidence for the amino-alcohol structure. The various C-H bending vibrations also appear in this region, contributing to its complexity.[1]

Section 4: Peak Validation and Comparative Analysis

Validating the obtained FTIR spectrum is a critical step to ensure the identity and purity of the compound.[11] This involves comparing the experimental data with reference data and considering potential alternative structures.

Comparison with Starting Materials:

A crucial aspect of validation is to ensure the absence of peaks corresponding to the starting materials. For a typical synthesis of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, the starting materials would be cyclohexanone and pentan-2-amine.

• Cyclohexanone: The most prominent peak in the FTIR spectrum of cyclohexanone is the strong C=O stretching vibration of the ketone, typically found around 1715 cm⁻¹. The absence of this peak in the product spectrum is a strong indication that the reaction has gone to completion.

• Pentan-2-amine (a primary amine): Primary amines exhibit two N-H stretching bands in the 3400-3300 cm⁻¹ region.[3] The presence of only a single N-H stretch in the product spectrum confirms the formation of a secondary amine.

Distinguishing from Structural Isomers:

It is also important to consider potential structural isomers. For example, if the amino group were at a different position on the cyclohexane ring, the fingerprint region of the FTIR spectrum would likely show subtle differences. However, distinguishing between closely related isomers by FTIR alone can be challenging and may require complementary analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy.

The logical flow for peak validation is depicted in the following diagram:

Caption: Logical workflow for the validation of FTIR spectral peaks.

Section 5: Conclusion

The FTIR spectrum of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol provides a unique fingerprint that allows for its unambiguous identification when analyzed systematically. By understanding the characteristic absorption frequencies of the constituent functional groups, following a robust experimental protocol, and performing a thorough peak validation against potential impurities and isomers, researchers can confidently confirm the structure and purity of this compound. This guide provides the necessary framework for achieving high-confidence FTIR analysis in a research and development setting.

References

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• Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023, December 25). GeeksforGeeks. Retrieved from [Link]

• University of Colorado Boulder Department of Chemistry. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

• University of California, Los Angeles Chemistry Department. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

• Patsnap. (2025, September 22). How to Validate FTIR Results With Reference Samples. Retrieved from [Link]

• Brainly. (2023, April 24). Given the IR spectrum of cyclohexanol and cyclohexane, compare the two spectra. Identify the key peaks. Retrieved from [Link]

• LibreTexts Chemistry. (2024, September 20). 17.11: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Retrieved from [Link]

• OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. Retrieved from [Link]

• InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• YouTube. (2013, January 10). FTIR Spectroscopy - Liquid IR Spectroscopy. Retrieved from [Link]

• Innovatech Labs. (2011, December 8). FTIR Analysis Sampling Techniques. Retrieved from [Link]

• Shimadzu. (n.d.). Hardware Validation; JIS; ASTM; Japanese Pharmacopoeia and European Pharmacopoeia. Retrieved from [Link]

• LibreTexts Chemistry. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of cyclohexanol and cyclohexanone adsorbed on the surface of zero-valent copper (Cu-Mg catalyst). Retrieved from [Link]

• Rocky Mountain Labs. (2023, October 18). How accurate is the FTIR?. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). THE MODES OF STRETCHING AND BENDING. Retrieved from [Link]

• LibreTexts Chemistry. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Specac Ltd. (2026, January 27). Getting reliable FTIR data in pharmaceutical analysis: the role of sampling. Retrieved from [Link]

• PMC. (n.d.). FTIR and Raman Spectra Compared with Ab Initio Calculated Frequency Modes for 5-Aminouracil. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2017, February 25). Development and validation of new FTIR method for quantitative analysis of gliclazide in bulk and pharmaceutical dosage forms. Retrieved from [Link]

• University of Colorado Boulder Department of Chemistry. (n.d.). IR Chart. Retrieved from [Link]

• Chegg. (2022, November 26). Solved IR spectra of cyclohexanol and cyclohexanone are. Retrieved from [Link]

• Gelest, Inc. (n.d.). INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS: SPECTRA-STRUCTURE CORRELATIONS. Retrieved from [Link]

• ResearchGate. (2017, October 27). How to distinguish stretching and bending bonds in FTIR spectrum?. Retrieved from [Link]

• University of Colorado Boulder Department of Chemistry. (n.d.). IR: nitro groups. Retrieved from [Link]

• Google Patents. (n.d.). WO2024145422A1 - Synthesis of 2-phenyl-2-amino-cyclohexan-1-one derivatives.

• Semantic Scholar. (2020, June 26). Structure-Activity Relationships for the Anaesthetic and Analgaesic Properties of Aromatic Ring-Substituted Ketamine Esters. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 2-[(Pentan-2-yl)amino]cyclohexan-1-ol

The compound 2-[(Pentan-2-yl)amino]cyclohexan-1-ol is an amino alcohol featuring a cyclohexanol core.[1] While specific toxicity data is not available, its structure suggests potential hazards that necessitate rigorous safety protocols. The recommendations outlined below are based on a conservative approach, combining the known risks of its constituent chemical groups to ensure a high margin of safety for researchers.

Hazard Assessment: A Synthesis of Analogous Compound Data

The potential hazards of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol can be inferred from the following related compounds:

• Cyclohexanol: This component suggests that the compound may cause skin, eye, and respiratory tract irritation.[2][3][4] It is also classified as a combustible liquid.[3][5] High exposure can lead to symptoms such as headache, nausea, and dizziness.[3]

• Amino Alcohols: This class of compounds can exhibit a range of hazards, from irritation to corrosivity.[6][7] They may cause serious eye damage and skin irritation.[8][9][10]

• Alkylamines: The pentylamino group may contribute to irritation and sensitization. Some amines are known to be corrosive and can cause severe skin burns and eye damage.[11]

Based on this analysis, it is prudent to treat 2-[(Pentan-2-yl)amino]cyclohexan-1-ol as a substance that is:

• Harmful if swallowed, inhaled, or in contact with skin.[12]

• A cause of serious eye irritation or damage.[5][10][12]

• A cause of skin irritation.[2][10][12]

• Potentially causing respiratory irritation.[2][12]

The following table summarizes the anticipated hazards and the corresponding personal protective equipment (PPE) recommendations.

Potential Hazard	Relevant Functional Group	Recommended PPE	Source of Analogy
Eye Irritation/Damage	Cyclohexanol, Amino Alcohol	Safety goggles with side shields or a face shield	[2][5][13]
Skin Irritation/Corrosion	Cyclohexanol, Amino Alcohol, Alkylamine	Chemical-resistant gloves (Nitrile or Neoprene), Lab coat	[3][8][10]
Respiratory Irritation	Cyclohexanol, Amino Alcohol	Use in a certified chemical fume hood	[2][9][12]
Ingestion Toxicity	General Chemical Hazard	Standard laboratory hygiene (no eating/drinking)	[3][8]
Flammability	Cyclohexanol, Pentanol	Use away from ignition sources	[3][4][14]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential when handling 2-[(Pentan-2-yl)amino]cyclohexan-1-ol. The following is a step-by-step guide for donning and doffing PPE.

Donning PPE Workflow

Caption: Workflow for correctly donning PPE before handling the chemical.

Core PPE Requirements:

• Eye and Face Protection: Always wear chemical safety goggles with side shields.[2][5] If there is a significant risk of splashing, a face shield should be worn in addition to goggles.

• Skin Protection:

  • Gloves: Wear solvent-resistant gloves, such as nitrile or neoprene.[3][5] Always check the breakthrough time of your specific gloves against similar chemicals. Inspect gloves for any signs of degradation or puncture before use.

  • Lab Coat: A clean, buttoned lab coat should be worn at all times to protect from incidental contact.[3]

• Respiratory Protection: All handling of 2-[(Pentan-2-yl)amino]cyclohexan-1-ol should be conducted within a certified chemical fume hood to prevent inhalation of vapors.[2][4]

Operational and Disposal Plans

Safe handling extends beyond PPE to include proper operational procedures and waste disposal.

Handling Protocol:

• Preparation: Ensure that a chemical spill kit is readily accessible. Designate a specific area within the fume hood for the handling of this compound.

• Aliquoting and Transfer: When transferring the chemical, use tools and techniques that minimize the generation of aerosols or splashes.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[2][5] Decontaminate the work surface.

Emergency Procedures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10][15] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of soap and water.[10] If irritation persists, seek medical advice.[15]

• Inhalation: Move the individual to fresh air.[14][15] If breathing is difficult, provide respiratory support and seek immediate medical attention.[16]

• Spill Response: In the event of a spill, evacuate the immediate area. Use an absorbent material (e.g., sand or vermiculite) to contain the spill, and then place it in a sealed container for proper disposal.[4] Do not allow the chemical to enter drains or waterways.[2][5]

Disposal Plan:

All waste containing 2-[(Pentan-2-yl)amino]cyclohexan-1-ol, including contaminated gloves, absorbent materials, and empty containers, must be disposed of as hazardous chemical waste.[15] Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Framework for Safety

The following diagram illustrates the relationship between the chemical's properties, the necessary controls, and the desired safety outcomes.

Caption: A logical diagram illustrating the flow from hazard identification to safety protocols.

By adhering to these comprehensive safety and handling guidelines, researchers can mitigate the potential risks associated with 2-[(Pentan-2-yl)amino]cyclohexan-1-ol and maintain a secure laboratory environment.

References

• Vertex AI Search. (2025, July 8).
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• Carl ROTH. (n.d.).
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• EvitaChem. (n.d.). Buy 2-[(Pentan-3-yl)amino]cyclohexan-1-ol (EVT-13387298).
• Fisher Scientific. (n.d.).
• ChemicalBook. (2026, March 21).
• Thermo Fisher Scientific. (2007, April 16).
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